4-Chloro-2,6-dinitrobenzoic acid

• CAS: 95192-57-7

Core Science & Biosynthesis

4-Chloro-2,6-dinitrobenzoic acid chemical properties

An In-Depth Technical Guide to 4-Chloro-2,6-dinitrobenzoic Acid

Abstract

This technical guide provides a comprehensive overview of 4-Chloro-2,6-dinitrobenzoic acid (CAS No. 95192-57-7), a specialized aromatic carboxylic acid. The document is structured to deliver field-proven insights for researchers, scientists, and professionals in drug development and chemical synthesis. It delves into the compound's core physicochemical properties, analyzes its structural and reactivity characteristics, presents a plausible synthetic pathway with a detailed experimental protocol, discusses potential applications, and outlines rigorous safety and handling procedures. The guide emphasizes the causal relationships between molecular structure and chemical behavior, ensuring a deep, practical understanding of this highly functionalized chemical intermediate.

Compound Identification and Physicochemical Properties

4-Chloro-2,6-dinitrobenzoic acid is a distinct chemical entity characterized by a benzoic acid core functionalized with a chlorine atom and two nitro groups. These substituents profoundly influence its physical and chemical properties.

1.1. Nomenclature and Identifiers

• Systematic IUPAC Name: 4-chloro-2,6-dinitrobenzoic acid[1][2]

• CAS Number: 95192-57-7[1][2][3][4]

• Molecular Formula: C₇H₃ClN₂O₆[1][3][4]

• Molecular Weight: 246.56 g/mol [3][4]

• InChI Key: GQWMLRJMEVDSOK-UHFFFAOYSA-N[2]

1.2. Physicochemical Data Summary

The empirical data for this specific isomer is not widely published. The following table summarizes available data and provides context based on structurally similar compounds.

Property	Value / Observation	Source / Rationale
Appearance	Data not available. Expected to be a pale yellow crystalline solid.	This inference is based on the typical appearance of related nitroaromatic compounds, such as 4-Chloro-3,5-dinitrobenzoic acid, which is a pale-yellow powder.[5]
Melting Point	Data not available.	Specific experimental data for this isomer is not present in the surveyed literature. For context, the related 3,5-dinitro isomer melts between 154-166 °C.
Solubility	Data not available. Expected to have limited solubility in water and higher solubility in polar organic solvents like ethanol, acetone, and ethyl acetate.	The carboxylic acid group imparts some polarity, but the chlorinated, dinitrated aromatic ring is largely hydrophobic. This is a general characteristic for similar aromatic acids.
Calculated LogP	2.11	[2]
Purity	Commercially available up to ≥95% purity.	[1][2]

Chemical Structure and Reactivity Analysis

The reactivity of 4-Chloro-2,6-dinitrobenzoic acid is dictated by the interplay of its three functional groups on the benzene ring.

• Carboxylic Acid Group (-COOH): This group is acidic and will undergo typical reactions such as esterification and salt formation. The strong electron-withdrawing effect of the two ortho-nitro groups significantly increases the acidity of the carboxylic proton compared to benzoic acid itself. This is because the resulting carboxylate anion is stabilized by the inductive effect of the nitro groups.

• Nitro Groups (-NO₂): The two nitro groups are powerful electron-withdrawing groups. Their presence at the C2 and C6 positions (ortho to the carboxylic acid) deactivates the aromatic ring towards electrophilic substitution. Conversely, they strongly activate the ring for nucleophilic aromatic substitution (SₙAr) , particularly at the C4 position (para to both nitro groups). The chlorine atom is an excellent leaving group in SₙAr reactions, making this position highly susceptible to attack by nucleophiles (e.g., amines, alkoxides).

• Chlorine Atom (-Cl): While a deactivating group, chlorine is an ortho-, para-director in electrophilic substitution. However, the overwhelming deactivating effect of the nitro groups makes further electrophilic substitution highly unlikely. Its primary role in this molecule is to serve as a leaving group in SₙAr reactions, as described above.

2.1. Stability and Hazardous Reactivity

Under standard laboratory conditions, the compound is stable. However, like many dinitro-aromatic compounds, it possesses inherent energetic properties.

• Thermal Stability: Thermal decomposition can lead to the release of toxic and irritating gases, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride (HCl).[6]

• Incompatibilities: The compound should be kept away from strong oxidizing agents and strong bases.[7] Dinitrophenols, a related class of compounds, can react exothermically or explosively when heated under confinement or mixed with strong reducing agents.[8] Caution is warranted.

Proposed Synthesis Methodology

Logical Framework: The synthesis is envisioned as a two-step process:

• Dinitration: Introduction of two nitro groups onto a 4-chlorotoluene precursor.

• Oxidation: Conversion of the methyl group of the resulting 4-chloro-2,6-dinitrotoluene into a carboxylic acid.

3.1. Experimental Protocol: Oxidation of 4-Chloro-2,6-dinitrotoluene (Representative)

This protocol is adapted from established methods for the oxidation of substituted alkylbenzenes to carboxylic acids, such as the oxidation of 2,6-dichloro-4-nitro-m-xylene.[9]

• Causality and Justification: Potassium permanganate (KMnO₄) is a powerful oxidizing agent capable of converting an alkyl side chain on an aromatic ring to a carboxylic acid. The reaction is typically performed in an aqueous basic or neutral solution. The use of pyridine and water as a solvent system helps to solubilize the organic starting material. The reaction is heated to ensure a sufficient reaction rate. Acidification in the final step protonates the carboxylate salt to yield the final carboxylic acid product.

• Step-by-Step Methodology:

  • Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and thermometer, combine 4-chloro-2,6-dinitrotoluene (1.0 eq), pyridine (4 parts by weight), and water (4 parts by weight).

  • Heating: Warm the resulting mixture to 90 °C with vigorous stirring.

  • Oxidant Addition: Slowly add potassium permanganate (KMnO₄) (approx. 4.0 eq) in portions over a one-hour period. The exothermic nature of the reaction requires careful, portion-wise addition to maintain the temperature around 90-95 °C.

  • Reaction Completion: After the final addition of KMnO₄, heat the mixture to reflux for one hour to ensure the reaction goes to completion. The disappearance of the purple permanganate color and the formation of a brown manganese dioxide (MnO₂) precipitate indicates the progression of the reaction.

  • Workup - Filtration: Cool the reaction mixture slightly and filter it while hot through a pad of celite to remove the MnO₂ precipitate. Wash the filter cake with hot water.

  • Workup - Extraction: Cool the combined aqueous filtrate to room temperature. Perform a liquid-liquid extraction with a nonpolar solvent (e.g., chloroform or dichloromethane) to remove any unreacted starting material or neutral byproducts.

  • Product Isolation: Cool the aqueous layer in an ice bath to approximately 5 °C. Carefully acidify the solution with 6 M hydrochloric acid (HCl) until the pH is ~1-2. The 4-chloro-2,6-dinitrobenzoic acid product should precipitate as a solid.

  • Purification: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Applications in Research and Drug Development

While specific applications for the 2,6-dinitro isomer are not widely documented, its structure is emblematic of a valuable chemical building block. Related isomers, such as 4-chloro-3,5-dinitrobenzoic acid, are utilized as intermediates in the synthesis of dyes, pharmaceuticals, and agrochemicals.[5]

4.1. Role as a Synthetic Intermediate

The key to its utility is the activated chlorine at the C4 position. This allows for the strategic introduction of various nucleophilic moieties via SₙAr reaction. The carboxylic acid and nitro groups can then be further modified.

• The nitro groups can be reduced to amines, which are common functional groups in pharmaceuticals and can be used for amide bond formation or diazotization reactions.

• The carboxylic acid can be converted to esters, amides, or acid chlorides, enabling linkage to other molecules.

This trifunctional handle makes it a potentially valuable scaffold for building complex molecular architectures in medicinal chemistry and materials science. For instance, derivatives of chloro-benzoic acid have been investigated as potential inhibitors of biological targets like the TMEM206 ion channel.[10]

Safety and Handling Protocols

Adherence to strict safety protocols is mandatory when handling this compound. The information is based on data for this specific CAS number and general principles for related chemical classes.

5.1. GHS Hazard Classification

Pictogram	Signal Word	Hazard Statement	Source
	Warning	H302: Harmful if swallowed.	[2]

5.2. Handling and Personal Protective Equipment (PPE)

This protocol constitutes a self-validating system for minimizing exposure.

• Engineering Controls: Work in a well-ventilated area, preferably within a certified chemical fume hood, to avoid inhalation of dust.[7]

• Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with OSHA 29 CFR 1910.133 or European Standard EN166.[7]

• Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Avoid all skin contact. Contaminated clothing must not be allowed out of the workplace.[11]

• Respiratory Protection: If dust is generated and engineering controls are insufficient, use a NIOSH/MSHA-approved particulate respirator.

• General Hygiene: Do not eat, drink, or smoke in the work area.[11] Wash hands thoroughly after handling. Avoid breathing dust.[2]

5.3. First Aid Measures

• If Swallowed: Immediately call a POISON CENTER or doctor.[2] Do not induce vomiting.

• If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of soap and water.[2] If irritation occurs, seek medical attention.

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

• If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.

5.4. Storage and Disposal

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] Store locked up.

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with all local, state, and federal regulations. Avoid release to the environment.

Conclusion

4-Chloro-2,6-dinitrobenzoic acid is a highly functionalized aromatic compound whose chemical properties are dominated by the strong electron-withdrawing nature of its two nitro groups. While empirical data on its physical properties are scarce, its structural motifs suggest significant potential as a versatile intermediate in complex organic synthesis. Its activated aromatic system is primed for nucleophilic substitution, and the additional functional handles of the carboxylic acid and nitro groups offer numerous pathways for subsequent chemical modification. Proper understanding of its reactivity and strict adherence to safety protocols are paramount for its effective and safe utilization in research and development.

References

• ETAChemicals. (2017). 4-Chloro-2,6-dinitrobenzoic acid|95192-57-7. Retrieved February 7, 2026, from [Link]

• ChemBuyersGuide.com, Inc. (n.d.). ChemScene (Page 258). Retrieved February 7, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). CBA (4-chloro-2-(2-chlorophenoxy)acetamido) benzoic acid) inhibits TMEM206 mediated currents and TMEM206 does not contribute to acid-induced cell death in colorectal cancer cells. PMC. Retrieved February 7, 2026, from [Link]

• Google Patents. (n.d.). US7495136B2 - Process for the production of dinitrotoluene.

• National Center for Biotechnology Information. (1996). 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 65. Retrieved February 7, 2026, from [Link]

• Google Patents. (n.d.). US3542858A - Method for preparing 2,6-dichloro-4-nitrobenzoic acid and intermediate therefor.

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Technical Guide: 4-Chloro-2,6-dinitrobenzoic Acid

The following technical guide provides an in-depth analysis of 4-Chloro-2,6-dinitrobenzoic acid , focusing on its nomenclature, structural chemistry, synthesis, and applications in drug development and organic synthesis.

Systematic Nomenclature, Synthesis, and Structural Reactivity

Executive Summary

4-Chloro-2,6-dinitrobenzoic acid (CAS: 95192-57-7 ) is a highly functionalized aromatic intermediate characterized by a sterically crowded carboxylic acid group and an electron-deficient benzene ring.[1][2][3][4][5][6][7] Distinct from its more common isomer (4-chloro-3,5-dinitrobenzoic acid), the 2,6-dinitro variant exhibits unique physicochemical properties driven by the "ortho effect," where the bulky nitro groups at positions 2 and 6 impose significant steric hindrance on the carboxyl moiety.[6][7] This guide outlines the IUPAC nomenclature standards, validated synthetic pathways, and the specific reactivity profile relevant to medicinal chemistry and supramolecular synthesis.[6][7]

Nomenclature and Structural Definition

IUPAC Name Construction

The systematic name 4-Chloro-2,6-dinitrobenzoic acid is the Preferred IUPAC Name (PIN) .[1][5][6][7] The nomenclature follows the hierarchy of functional groups and locant assignment rules:

• Principal Functional Group : The carboxylic acid (-COOH) takes priority, defining the parent structure as benzoic acid .[5][6][8] The carbon atom attached to the carboxyl group is designated as C1 .[5][6][8]

• Numbering : The ring is numbered to give the lowest possible locants to the substituents.[5][6][8]

  • Nitro groups are at positions 2 and 6.[5][6][8][9][10][11]

  • Chlorine is at position 4.[1][5][6][8]

  • The set of locants is 2, 4, 6.[6][7][9][10][11][12][13][14]

• Alphabetical Order : Substituents are listed alphabetically (Chloro before Nitro).

  • Correct Name : 4-Chloro-2,6-dinitrobenzoic acid.[1][2][3][4][5][6][7][13][14][15]

Structural Analysis & The Ortho Effect

The molecule possesses a plane of symmetry passing through the C1-C4 axis.[5][6][8]

• Steric Inhibition of Resonance : The nitro groups at C2 and C6 force the carboxylic acid group out of the plane of the benzene ring.[6][8] This steric crowding (the ortho effect ) significantly alters reactivity:

  • Esterification : Standard Fischer esterification is often inhibited; acid chloride formation requires forcing conditions or specific reagents (e.g., thionyl chloride with DMF catalyst).[5][6][8]

  • Decarboxylation : The electron-withdrawing nature of the nitro groups, combined with steric strain, makes the compound susceptible to thermal decarboxylation, yielding 1-chloro-3,5-dinitrobenzene (5-chloro-1,3-dinitrobenzene).[6][7]

Feature	Specification
Formula	C₇H₃ClN₂O₆
Molecular Weight	246.56 g/mol
CAS Number	95192-57-7
SMILES	OC(=O)C1=C([O-])C=C(Cl)C=C1[O-]
Geometry	Non-planar carboxyl group (torsional strain from 2,6-NO₂).[3][5][6][7][15][16]

Physicochemical Profile

The following data summarizes the key physical properties relevant to handling and synthesis.

Property	Value	Notes
Appearance	Yellow crystalline powder	Nitro groups impart color.[5][6][7]
Melting Point	205–206 °C	High MP due to symmetry and polarity.[5][6][8]
Predicted pKa	~0.96 ± 0.34	Highly acidic due to electron-withdrawing NO₂ groups.[5][6][8]
Solubility	Soluble in EtOAc, DMSO, MeOH	Poorly soluble in cold water; soluble in aqueous base.[6][7]
Stability	Heat Sensitive	Risk of decarboxylation at elevated temperatures (>200°C).[5][6][8]

Synthetic Pathways[5][6][7][8][13][15]

The synthesis of 4-Chloro-2,6-dinitrobenzoic acid is challenging due to the directing effects of the substituents.[5][6][7] Direct nitration of 4-chlorobenzoic acid yields the 3,5-dinitro isomer.[5][6][7] Therefore, the oxidation of 4-chloro-2,6-dinitrotoluene is the preferred industrial and laboratory route.[5][6][7]

Validated Synthetic Route (Graphviz Diagram)

The pathway begins with 4-chlorotoluene , utilizing the methyl group's ortho-directing power to install nitro groups at positions 2 and 6, followed by oxidation.[6][7]

Figure 1: Step-wise synthesis of 4-Chloro-2,6-dinitrobenzoic acid from 4-chlorotoluene.

Detailed Methodology

• Nitration (Step 1 & 2) : 4-Chlorotoluene is nitrated using a mixture of concentrated nitric and sulfuric acids.[5][6][8] The methyl group directs the incoming nitro groups to the ortho positions (2 and 6).[5][8] Separation of isomers may be required after the first nitration, but dinitration drives the reaction to the thermodynamically stable 2,6-dinitro product.[6][7]

• Oxidation (Step 3) : The methyl group of 4-chloro-2,6-dinitrotoluene is oxidized to a carboxylic acid.[5][6]

  • Reagents : Potassium permanganate (KMnO₄) in aqueous pyridine or Chromium trioxide (CrO₃) in acetic acid/sulfuric acid.[5][6][8]

  • Conditions : Reflux is required.[5][6][8] The reaction mixture must be monitored carefully as the electron-deficient ring resists oxidation, but the product is prone to decarboxylation if overheated.[6][7]

Reactivity and Applications

Nucleophilic Aromatic Substitution (SₙAr)

While the chlorine atom is at position 4, it is meta to the nitro groups at 2 and 6.[6][8] Consequently, the chlorine is not activated by the resonance withdrawal of the nitro groups (as it would be in the 1-chloro-2,4-dinitro isomer).[6][7]

• Activation : The chlorine is activated primarily by the para-carboxyl group (moderate activation) and the inductive effect (-I) of the nitro groups.[5]

• Utility : Despite lower reactivity, it serves as a scaffold for synthesizing complex hydrazines and crown ethers by displacing the chlorine with strong nucleophiles (e.g., hydrazine, amines) under forcing conditions.[6][7]

Supramolecular Chemistry

The compound is a key building block for bis(dinitrophenyl) crown ethers and stable free radicals (e.g., hydrazyl radicals).[7][8] The 2,6-dinitro motif provides specific steric shielding that stabilizes radical species derived from the molecule.[6][7]

Experimental Protocol: Acid Chloride Formation

Due to the steric hindrance of the 2,6-nitro groups, converting this acid to its acid chloride requires specific conditions to avoid failure or decomposition.[6][7]

Objective : Synthesis of 4-Chloro-2,6-dinitrobenzoyl chloride.

Reagents :

• 4-Chloro-2,6-dinitrobenzoic acid (1.0 eq)[5][6][7]

• Thionyl Chloride (SOCl₂) (5.0 eq)[5][7][8]

• N,N-Dimethylformamide (DMF) (Catalytic, 2-3 drops)[6][7]

Procedure :

• Setup : Equip a dry round-bottom flask with a reflux condenser and a drying tube (CaCl₂).

• Addition : Suspend the acid in neat thionyl chloride. Add catalytic DMF.[5][6][8]

• Reaction : Heat the mixture to reflux (75°C) for 3–5 hours. The suspension should clear as the acid chloride forms.[5][6][8]

  • Note: If the reaction is sluggish, verify the quality of SOCl₂. The steric bulk prevents rapid attack.[5][6][8]

• Workup : Distill off excess thionyl chloride under reduced pressure.

• Purification : The residue is typically used directly in the next step (e.g., amide coupling) to minimize hydrolysis risk.[5][6][8]

Safety and Handling (Self-Validating Systems)

Working with polynitro aromatic compounds requires strict adherence to safety protocols to prevent thermal runaway or explosion.[5][6][8]

Hazard Class	Risk Description	Mitigation Protocol
Explosion Hazard	Polynitro compounds can decompose violently at high temperatures.[5][6][7]	DSC Check : Perform Differential Scanning Calorimetry before scaling up (>5g). Never heat neat residue >180°C.
Skin Sensitization	Potent skin irritant and sensitizer.[5][6][8]	Double Gloving : Use Nitrile gloves (min 0.11mm).[5][6][8] Wash immediately if yellow staining occurs.[5][6][8]
Pressure Buildup	Decarboxylation releases CO₂ gas.[5][6][8]	Venting : Ensure reaction vessels are not sealed tight during heating; use pressure-relief valves.[5][6][8]

References

• Matrix Fine Chemicals . 4-Chloro-2,6-Dinitrobenzoic Acid Product Sheet. Catalog Id: MM95192577.[1][5][6][8] Retrieved from

• Ionita, P., Constantinescu, T., Caldararu, H., & Caproiu, M. T. (2010).[6][7][15] Synthesis of New Hydrazyl Free Radicals. Supramolecular Complexes with Crown Ether and Cyclodextrins. Revue Roumaine de Chimie. Retrieved from

• U.S. EPA . (2008).[5][6][8][10] Technical Fact Sheet – Dinitrotoluene (DNT). EPA Federal Facilities Restoration and Reuse Office.[5][6][8][10] Retrieved from [5][7][8]

• PubChem . Compound Summary: 4-Chloro-2,6-dinitrobenzoic acid (CAS 95192-57-7).[1][2][3][4][5][6][7] National Library of Medicine.[5][6][8] Retrieved from

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Technical Guide: 1H NMR Analysis of 4-Chloro-2,6-dinitrobenzoic Acid

The following guide provides an in-depth technical analysis of the 1H NMR spectrum of 4-Chloro-2,6-dinitrobenzoic acid . It is designed for researchers and analytical chemists requiring rigorous structural verification.[1]

Executive Summary: The Spectral Signature

For rapid verification, the 1H NMR spectrum of pure 4-Chloro-2,6-dinitrobenzoic acid in DMSO-

is characterized by a high-symmetry profile:

• The Diagnostic Signal: A sharp singlet (s) integrating to 2H in the downfield aromatic region (approx.[1] 8.40 – 8.70 ppm ).[1]

• The Acidic Proton: A broad, variable singlet integrating to 1H (approx.[1] 13.0 – 14.5 ppm ), often broadened into the baseline due to exchange.[1]

• Symmetry Indicator: The absence of coupling (doublets/triplets) confirms the symmetric substitution pattern (

  symmetry), distinguishing it from asymmetric regioisomers like 4-chloro-2,3-dinitrobenzoic acid.[1]

Structural Logic & Theoretical Prediction

To interpret the spectrum accurately, one must understand the magnetic environment created by the substituents.[1]

Molecular Symmetry

The molecule possesses a plane of symmetry passing through the C1 (carboxyl), C4 (chloro), and the carboxylic acid group.[1]

• Protons H3 and H5 are chemically and magnetically equivalent.[1]

• Result: No spin-spin coupling (

  -coupling) is observed between aromatic protons.[1] They appear as a single resonance peak.[1]

Electronic Environment (Chemical Shift)

The aromatic protons are located in an extremely electron-deficient environment, leading to significant deshielding (downfield shift).[1]

Substituent	Position Relative to H3/H5	Electronic Effect	Impact on Shift ( )
-NO₂ (Nitro)	Ortho	Strong Electron Withdrawing (Induction + Resonance)	+++ (Major Deshielding)
-Cl (Chloro)	Ortho	Electron Withdrawing (Induction) > Donation (Resonance)	+ (Moderate Deshielding)
-COOH (Acid)	Meta	Electron Withdrawing	+ (Minor Deshielding)

Comparative Analysis:

• Benzene Base: 7.27 ppm.[1][2]

• Effect of two ortho-Nitro groups:[1] Shifts protons >1.0 ppm downfield.

• Predicted Range:8.4 – 8.7 ppm .[1][2]

Experimental Protocol: Sample Preparation

Proper sample preparation is critical for carboxylic acids to prevent peak broadening or shifting due to pH/concentration effects.[1]

Solvent Selection

• Recommended: DMSO-

  (Dimethyl sulfoxide-d6) .[1]

  • Why: High solubility for polar nitro-aromatics; stabilizes the carboxylic acid dimer/monomer equilibrium; shifts the exchangeable proton (

    ) to a distinct window (~13 ppm) rather than merging it with water.[1]

• Alternative: Acetone-

  (good solubility), Methanol- (COOH proton will vanish due to deuterium exchange).[1]

• Avoid: CDCl

  (Chloroform-d) due to poor solubility and dimerization artifacts.[1]

Preparation Workflow

Figure 1: Standardized sample preparation workflow for nitrobenzoic acid derivatives.

Detailed Spectral Analysis

The Aromatic Region (8.0 – 9.0 ppm)

This is the region of interest for structural confirmation.[1]

• Signal: Singlet (

  ).[1]

• Integration: 2.00 H.

• Assignment: H3 and H5.

• Observation: This peak is typically sharp.[1] If it appears as a doublet or shows "shoulders," the sample likely contains the asymmetric isomer (2,3-dinitro or 2,5-dinitro derivatives).[1]

The Acidic Region (10.0 – 15.0 ppm)[1]

• Signal: Broad Singlet (

  ).[1]

• Integration: 1.00 H (often integrates low due to relaxation times or exchange).

• Assignment: -COOH.

• Note: Traces of water in DMSO can cause this peak to drift.[1] In extremely dry DMSO, it may appear as a sharp peak near 14 ppm.[1]

Impurity Profile (Troubleshooting)

Common impurities from the nitration of 4-chlorobenzoic acid include:

Impurity	Spectral Characteristic
4-Chloro-3,5-dinitrobenzoic acid	Singlet. (Symmetric).[1] Differentiated by chemical shift (protons are ortho to COOH, likely further downfield >8.8 ppm).[1]
4-Chloro-3-nitrobenzoic acid	Doublet + Doublet + Singlet. (Asymmetric AMX system).[1] Distinct coupling patterns.[1]
Water (in DMSO)	Sharp singlet at ~3.33 ppm.[1]
Residual Solvent (DMSO)	Quintet at ~2.50 ppm.[1]

Data Summary Table

Assignment	Chemical Shift ( , ppm)	Multiplicity	Integration	Coupling Constant ( )
-COOH	13.5 – 14.5	Broad Singlet	1H	-
Ar-H (3, 5)	8.40 – 8.70	Singlet	2H	-
Residual DMSO	2.50	Quintet	-	-
H₂O	3.33	Singlet	-	-

Note: Shifts are referenced to TMS (0.00 ppm) or residual DMSO (2.50 ppm).[1]

Structural Validation Logic

Use this logic gate to confirm the identity of your synthesized compound.[1]

Figure 2: Logic flow for discriminating the target compound from common regioisomers.

References

• National Institute of Standards and Technology (NIST). 2,4-Dinitrobenzoic acid Mass and NMR Data (Analogous Reference). NIST Chemistry WebBook, SRD 69.[1][3] Available at: [Link][1]

• PubChem. 4-Amino-2,6-dinitrobenzoic acid (Structural Analog Data). National Library of Medicine.[1] Available at: [Link][1][4]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. Spectrometric Identification of Organic Compounds.[1] (Standard text for chemical shift additivity rules).

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• 1. Benzoic acid, 2,6-dinitro- | C7H4N2O6 | CID 119206 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,4-DINITROBENZOIC ACID(610-30-0) 1H NMR spectrum [chemicalbook.com]
• 3. 2,4-Dinitrobenzoic acid [webbook.nist.gov]
• 4. 4-Amino-2,6-dinitrobenzoic acid | C7H5N3O6 | CID 2762524 - PubChem [pubchem.ncbi.nlm.nih.gov]

Sourcing and Application of 4-Chloro-2,6-dinitrobenzoic Acid: A Technical Guide for Researchers

Introduction: The Strategic Importance of 4-Chloro-2,6-dinitrobenzoic Acid in Chemical Synthesis

4-Chloro-2,6-dinitrobenzoic acid (CAS No. 95192-57-7) is a highly functionalized aromatic compound that serves as a valuable building block in organic synthesis. Its unique substitution pattern, featuring a carboxylic acid group, a chlorine atom, and two nitro groups, offers multiple reactive sites for chemical modification. This trifecta of functional groups makes it a particularly attractive starting material or intermediate for the synthesis of complex molecules, especially in the realm of medicinal chemistry and drug discovery. The electron-withdrawing nature of the nitro groups significantly influences the reactivity of the aromatic ring and the acidity of the carboxylic acid, providing a nuanced platform for designing novel molecular entities. This guide aims to provide researchers and drug development professionals with a comprehensive technical resource on this important chemical compound.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Chloro-2,6-dinitrobenzoic acid is fundamental for its effective use in research and development.

Property	Value	Source
CAS Number	95192-57-7	[1]
Molecular Formula	C₇H₃ClN₂O₆	[1]
Molecular Weight	246.56 g/mol	[1]
Melting Point	205-206 °C
Boiling Point	395.3±42.0 °C (Predicted)
Density	1.791±0.06 g/cm³ (Predicted)
pKa	0.96±0.34 (Predicted)
Appearance	Light yellow to yellow powder/crystals	[2]
Solubility	Slightly soluble in water. Soluble in many organic solvents.

Note: Some physical properties are predicted and should be confirmed by experimental data.

Plausible Synthesis Route and Experimental Protocol

While specific proprietary synthesis methods are seldom disclosed, a plausible and chemically sound route to 4-Chloro-2,6-dinitrobenzoic acid can be inferred from established organic chemistry principles, primarily through the oxidation of the corresponding toluene derivative.

Conceptual Synthesis Pathway: Oxidation of 4-Chloro-2,6-dinitrotoluene

The most probable industrial synthesis involves the oxidation of 4-chloro-2,6-dinitrotoluene. This precursor can be synthesized by the nitration of 4-chlorotoluene. The methyl group of 4-chloro-2,6-dinitrotoluene is then oxidized to a carboxylic acid.

Caption: Plausible two-step synthesis of 4-Chloro-2,6-dinitrobenzoic acid.

Illustrative Experimental Protocol (Based on related procedures)

The following is a generalized protocol for the oxidation step, based on standard procedures for the oxidation of alkylbenzenes to carboxylic acids.[3] This is an illustrative example and requires optimization and safety assessment before implementation.

Materials:

• 4-Chloro-2,6-dinitrotoluene

• Potassium permanganate (KMnO₄)

• Sodium carbonate (Na₂CO₃) or Sodium hydroxide (NaOH)

• Sulfuric acid (H₂SO₄) or Hydrochloric acid (HCl)

• Water

• Suitable organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• A mixture of 4-chloro-2,6-dinitrotoluene and a solution of sodium carbonate or sodium hydroxide in water is prepared in a round-bottom flask equipped with a reflux condenser and a mechanical stirrer.

• The mixture is heated to reflux with vigorous stirring.

• Potassium permanganate is added portion-wise to the refluxing mixture. The purple color of the permanganate will disappear as the reaction proceeds. The addition rate should be controlled to maintain a gentle reflux.

• After the addition is complete, the mixture is refluxed for several hours until the reaction is complete (monitored by TLC or LC-MS).

• The hot reaction mixture is filtered to remove the manganese dioxide (MnO₂) byproduct. The filter cake is washed with hot water.

• The combined filtrate is cooled and then acidified with a mineral acid (e.g., H₂SO₄ or HCl) until the pH is acidic.

• The precipitated crude 4-Chloro-2,6-dinitrobenzoic acid is collected by filtration, washed with cold water, and dried.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Applications in Research and Drug Development

Nitroaromatic compounds, including chloro-dinitrobenzoic acid derivatives, are pivotal intermediates in the synthesis of a wide range of pharmaceuticals.[2][4] While specific blockbuster drugs derived directly from 4-Chloro-2,6-dinitrobenzoic acid are not prominently documented in publicly available literature, its structural motifs are present in various biologically active molecules. Its utility stems from the ability to transform the nitro and chloro groups into other functionalities, and the carboxylic acid group allows for amide bond formation and other derivatizations.

• Scaffold for Bioactive Molecules: The highly functionalized benzene ring serves as a versatile scaffold. The nitro groups can be reduced to amines, which are common functionalities in many drug molecules, enabling the synthesis of a diverse library of compounds for biological screening.[5]

• Intermediate for Heterocyclic Synthesis: The reactive nature of the compound makes it a suitable precursor for the synthesis of various heterocyclic systems, which are a cornerstone of modern medicinal chemistry.

• Potential for Novel Therapeutics: Research on related chloro-nitrobenzoic acid derivatives has shown promise in various therapeutic areas. For instance, derivatives of 2,4-dichloro-5-sulfamoylbenzoic acid have demonstrated antidiabetic activity.[6] Furthermore, 2-chloro-4-nitrobenzoic acid has been investigated for its potential as an anti-viral and anti-cancer agent.[7] These findings suggest that derivatives of 4-Chloro-2,6-dinitrobenzoic acid could also exhibit interesting pharmacological properties.

Commercial Availability and Supplier Evaluation

For researchers and drug development professionals, securing a reliable source of high-purity starting materials is critical. Several chemical suppliers offer 4-Chloro-2,6-dinitrobenzoic acid.

Supplier Selection Workflow

The process of selecting a suitable supplier involves several key steps to ensure quality, reliability, and cost-effectiveness.

Caption: A streamlined workflow for the evaluation and selection of chemical suppliers.

Comparative Table of Commercial Suppliers

The following table provides a comparative overview of some commercial suppliers of 4-Chloro-2,6-dinitrobenzoic acid (CAS 95192-57-7). Information is based on publicly available data and may be subject to change. It is recommended to contact the suppliers directly for the most current information.

Supplier	Product Number (Example)	Stated Purity	Available Quantities
Advanced ChemBlocks	U135056	95%	1g, 5g, 25g
Fluorochem	F721892	≥95%	250mg, 1g, 5g
Matrix Fine Chemicals	MM95192577	Not specified	Small and large quantities

Disclaimer: This list is not exhaustive and does not constitute an endorsement of any particular supplier. Researchers should conduct their own due diligence before making a purchase.

Safe Handling and Storage

4-Chloro-2,6-dinitrobenzoic acid, like many nitroaromatic compounds, should be handled with care due to its potential hazards. The GHS hazard information for the closely related isomer 4-Chloro-3,5-dinitrobenzoic acid indicates that it can cause skin and serious eye irritation, and may cause respiratory irritation.[8]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene).

• Skin and Body Protection: A lab coat and, if necessary, additional protective clothing should be worn.

Handling Procedures:

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Avoid generating dust. Use appropriate weighing and transfer techniques.

• Avoid contact with skin, eyes, and clothing.

• Wash hands thoroughly after handling.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.

• Keep away from heat, sparks, and open flames.

• Store separately from strong oxidizing agents and bases.

Spill and Waste Disposal:

• In case of a spill, contain the material and clean it up using appropriate absorbent materials.

• Dispose of waste in accordance with local, state, and federal regulations.

References

• Google Patents.

• Sci-Hub. 4-Chloro-3,5-dinitrobenzoic acid. [Link]

• PubMed. 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening. [Link]

• Matrix Fine Chemicals. 4-CHLORO-2,6-DINITROBENZOIC ACID | CAS 95192-57-7. [Link]

• Google Patents. CN1513830A - Preparation method of 2,4-dinitochloro benzene.

• China Nitrobenzoic Acid & Nitrobenzoyl Chloride factories. C7H3ClN2O6 Benzoic Acid 4 Chloro 3 5 Dinitro, 4-Chloro-3 5-Dinitrobenzoic Acid CAS 118-97-8. [Link]

• PubChem. 4-Chloro-3,5-dinitrobenzoic acid. [Link]

• Hyma Synthesis Pvt. Ltd. Welcome To Hyma Synthesis Pvt. Ltd. [Link]

• Google Patents.
• Google Patents. US8835677B2 - Methods for producing aminonitrobenzoic acids.

• CONICET. PHYSICOCHEMICAL AND TOXICOLOGICAL STUDIES ON 4-CHLORO 3,5-DINITROBENZOIC ACID IN AQUEOUS SOLUTIONS. [Link]

• Google Patents. US3781441A - Use of 4-chloro-3,5-dinitrobenzene-sulfonamide as a fungicide.

• Justia Patents. Process for the manufacture of 2,6-dichloro-4-nitroaniline, and the compound obtained by this process. [Link]

• Organic Syntheses. 2,5-dinitrobenzoic acid. [Link]

• Google Patents. (12) United States Patent. [Link]

• NCBI Bookshelf. 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene. [Link]

• Corey Organics. API Intermediates,Fine Chemicals. [Link]

• Synergene Active Ingredients. Intermediates. [Link]

• U.S. Environmental Protection Agency. Chapter 7 (2,4- and 2,6-Dinitrotoluene) of Regulatory Determinations Support Document for Selected Contaminants from the Second. [Link]

• PubMed. Synthesis, characterization, and molecular modeling of a pharmaceutical co-crystal: (2-chloro-4-nitrobenzoic acid):(nicotinamide). [Link]

Sources

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• 2. C7H3ClN2O6 Benzoic Acid 4 Chloro 3 5 Dinitro, 4-Chloro-3 5-Dinitrobenzoic Acid CAS 118-97-8 [nitrobenzenechemical.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Intermediates for the pharmaceutical industry - Evonik Industries [healthcare.evonik.com]
• 5. US8835677B2 - Methods for producing aminonitrobenzoic acids - Google Patents [patents.google.com]
• 6. 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis, characterization, and molecular modeling of a pharmaceutical co-crystal: (2-chloro-4-nitrobenzoic acid):(nicotinamide) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 4-Chloro-3,5-dinitrobenzoic acid | C7H3ClN2O6 | CID 8377 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

The Reaction of 4-Chloro-2,6-dinitrobenzoic Acid with Amines: A Comprehensive Guide for Researchers

Introduction: Unlocking the Potential of Highly Activated Aromatics

The reaction of 4-chloro-2,6-dinitrobenzoic acid with amines represents a classic yet powerful example of nucleophilic aromatic substitution (SNAr). The presence of two strongly electron-withdrawing nitro groups ortho and para to the chlorine atom dramatically activates the aromatic ring towards attack by nucleophiles. This heightened reactivity makes 4-chloro-2,6-dinitrobenzoic acid a valuable building block in synthetic and medicinal chemistry. The resulting N-substituted 4-amino-2,6-dinitrobenzoic acid derivatives are scaffolds with significant potential in drug discovery and materials science. This guide provides a detailed exploration of this reaction, from its mechanistic underpinnings to practical laboratory protocols and potential applications, designed for researchers and professionals in drug development.

Reaction Mechanism: A Stepwise Pathway to Substitution

The reaction proceeds via a well-established addition-elimination mechanism. The key steps are:

• Nucleophilic Attack: The amine, acting as a nucleophile, attacks the carbon atom bearing the chlorine. This is the rate-determining step. The strong electron-withdrawing effect of the two nitro groups is crucial for this step, as they delocalize the incoming negative charge.

• Formation of a Meisenheimer Complex: The attack of the amine leads to the formation of a resonance-stabilized intermediate known as a Meisenheimer complex. The negative charge is delocalized onto the nitro groups, which stabilizes the intermediate.

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the expulsion of the chloride ion, a good leaving group.

• Deprotonation: A base, which can be another molecule of the amine reactant or an added base, removes a proton from the nitrogen atom to yield the final N-substituted product.

dot digraph "SNAr_Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, penwidth=1.5]; edge [fontname="Arial", fontsize=10, penwidth=1.5];

} mendot

Caption: The SNAr mechanism for the reaction of 4-chloro-2,6-dinitrobenzoic acid with an amine.

Experimental Protocol: A Representative Synthesis

Materials and Reagents:

• 4-Chloro-2,6-dinitrobenzoic acid

• Amine of choice (e.g., aniline, benzylamine, morpholine)

• Methanol (anhydrous)

• Deionized water

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

• Filtration apparatus (Büchner funnel, filter paper)

• Rotary evaporator

Step-by-Step Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-chloro-2,6-dinitrobenzoic acid (1.0 eq.) in a minimal amount of anhydrous methanol.

• Addition of Amine: To the stirred solution, add the desired amine (1.1-1.5 eq.). A slight excess of the amine can help drive the reaction to completion and act as a base to neutralize the HCl byproduct.

• Reaction Conditions: Stir the reaction mixture at room temperature. The reaction is often rapid and may be complete within 30-60 minutes.[1] For less reactive amines, gentle heating (e.g., to 40-50 °C) may be necessary.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). A suitable eluent system would typically be a mixture of ethyl acetate and hexanes. The product spot should be more polar than the starting material.

• Work-up and Isolation: Upon completion of the reaction, a precipitate of the product may form. If so, cool the reaction mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold methanol to remove any unreacted starting materials, followed by a wash with deionized water.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system, such as methanol-water or ethanol.

• Drying and Characterization: Dry the purified product under vacuum. Characterize the final compound by standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.

dot digraph "Experimental_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, penwidth=1.5]; edge [fontname="Arial", fontsize=10, penwidth=1.5];

} mendot

Caption: A generalized workflow for the synthesis of N-substituted-4-amino-2,6-dinitrobenzoic acids.

Data Presentation: Reaction with Various Amines

The following table presents representative data for the reaction of an analogous compound, 4-chloro-3,5-dinitrobenzotrifluoride, with various anilines. These results can serve as a useful guide for predicting the reactivity and yields for the reaction with 4-chloro-2,6-dinitrobenzoic acid.[1]

Amine Substrate	Reaction Time (min)	Yield (%)
Aniline	30	87
4-Methoxyaniline	35	89
4-Methylaniline	30	87
3-Methylaniline	40	92
3-Methoxyaniline	45	84
4-Chloroaniline	40	82
3-Chloroaniline	45	76
4-Acetylaniline	30	86

Applications in Drug Development and Beyond

Derivatives of 2,6-dinitroaniline form the basis of a significant class of herbicides.[2] The biological activity of these compounds stems from their ability to inhibit microtubule formation.[2] This mechanism of action is also of interest in cancer research.

Nitroaromatic compounds, in general, exhibit a wide range of biological activities, including antimicrobial and anticancer properties.[3][4] The nitro groups can be bioreduced in hypoxic environments, such as those found in solid tumors, to generate cytotoxic species. This makes them attractive candidates for the development of targeted cancer therapies.

The amino-benzoic acid scaffold is a common feature in many pharmaceuticals. The products of the reaction of 4-chloro-2,6-dinitrobenzoic acid with amines can be further modified, for example, by reduction of the nitro groups to amines, to generate a diverse library of compounds for biological screening. A patent has described the catalytic hydrogenation of 4-chloro-3,5-dinitrobenzoic acid, indicating the feasibility of such transformations.[5]

Safety and Handling

4-Chloro-2,6-dinitrobenzoic acid and its derivatives should be handled with care in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Inhalation: Avoid inhaling dust.

• Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, flush with copious amounts of water.

• Storage: Store in a cool, dry place away from incompatible materials.

The resulting 2,6-dinitroaniline products are classified as toxic if swallowed, in contact with skin, or if inhaled, and may cause damage to organs through prolonged or repeated exposure.[6]

Troubleshooting

Problem	Possible Cause	Solution
Reaction is slow or incomplete	Low reactivity of the amine.	Gently heat the reaction mixture (e.g., 40-50 °C). Consider using a more polar aprotic solvent like DMF or DMSO.
Low yield of product	Product is soluble in the reaction mixture.	After the reaction is complete, try to precipitate the product by adding the reaction mixture to a larger volume of cold water.
Impure product	Unreacted starting material or side products.	Ensure the use of an appropriate excess of the amine. Purify the product by recrystallization or column chromatography.
Difficulty in isolating the product	Product is an oil or does not precipitate.	After the reaction, remove the solvent under reduced pressure and purify the residue by column chromatography.

References

• Synthesis of 2,4-Dinitrochlorobenzene. Scribd. [Link]

• 2,6-dinitroaniline. Organic Syntheses Procedure. [Link]

• Preparation method of 4-chloro-N-(2-nitrobenzylidene)aniline.

• Al-Howsawya, H. O. M., Fathallab, M. F., El-Bardanb, A. A., & Hamedb, E. A. (2007). Reaction of 4-Chloro-3,5-Dinitrobenzotrifluoride with Aniline Derivatives. Substituent Effects. Journal of Chemical Research, 2007(10), 577-579. [Link]

• Clean production process of 6-chloro-2,4-dinitroaniline.
• Process for the preparation of 4-chloro-2-nitrobenzonitrile.

• 1-chloro-2,6-dinitrobenzene. Organic Syntheses Procedure. [Link]

• Screening of new 2,4- and 2,6-dinitroaniline derivates for phytotoxicity and antimitotic activity. ResearchGate. [Link]

• 4-Amino-2,6-dinitrobenzoic acid. PubChem. [Link]

• Methods for producing aminonitrobenzoic acids.

• Dinitroaniline. Wikipedia. [Link]

• Hydrogenation of halogen-substituted aromatic nitro compounds.

• Biological Activity of Complexes Involving Nitro-Containing Ligands and Crystallographic-Theoretical Description of 3,5-DNB Complexes. MDPI. [Link]

• 2-Amino-4,6-dinitrobenzoic acid. PubChem. [Link]

• 2,6-Dinitroaniline. PubChem. [Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds. ResearchGate. [Link]

• Hyma Synthesis Pvt. Ltd. [Link]

• 2,6-dinitroaniline. ChemSynthesis. [Link]

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Application Note: Strategies for the Derivatization of 4-Chloro-2,6-dinitrobenzoic Acid for Enhanced Chromatographic Analysis

Introduction

4-Chloro-2,6-dinitrobenzoic acid is a key intermediate in the synthesis of various pharmaceuticals and specialty chemicals.[1] Its accurate quantification is critical for process monitoring, quality control, and metabolic studies. However, the inherent characteristics of this molecule—high polarity due to the carboxylic acid group and low volatility—present significant challenges for direct analysis by gas chromatography (GC).[2][3] While high-performance liquid chromatography (HPLC) is a viable alternative, derivatization can often enhance peak shape, improve resolution, and increase sensitivity, particularly for mass spectrometry (MS) detection.[4][5]

This application note provides a comprehensive guide to the derivatization of 4-Chloro-2,6-dinitrobenzoic acid, enabling robust and sensitive analysis by both GC-MS and HPLC-MS. We will explore the underlying chemical principles of common derivatization techniques, offering detailed, field-proven protocols for esterification and silylation. The causality behind experimental choices is elucidated to empower researchers to adapt these methods to their specific analytical needs.

The Imperative for Derivatization

The primary goal of derivatization in this context is to chemically modify the 4-Chloro-2,6-dinitrobenzoic acid molecule to render it more amenable to chromatographic analysis.[3] This is achieved by targeting the active hydrogen of the carboxylic acid functional group.[2] The key benefits of this approach include:

• Increased Volatility for GC Analysis: By replacing the polar carboxyl hydrogen with a non-polar group, the intermolecular hydrogen bonding is eliminated, which significantly reduces the boiling point and allows the analyte to be vaporized in the GC inlet without thermal decomposition.[6][7]

• Improved Chromatographic Peak Shape: The reduction in polarity minimizes interactions with active sites on the column and in the analytical system, leading to sharper, more symmetrical peaks and improved reproducibility.[7]

• Enhanced Thermal Stability: The resulting derivatives are often more thermally stable than the parent acid, preventing degradation at the high temperatures typically employed in GC.[6]

• Increased Sensitivity for MS Detection: Derivatization can introduce moieties that improve ionization efficiency in the mass spectrometer source, leading to lower detection limits.[5] For GC-MS, fluorinated acylating agents can enhance detectability with an electron capture detector (ECD).[8]

Derivatization Strategies and Protocols

The choice of derivatization reagent and method depends on the analytical technique to be employed, the nature of the sample matrix, and the desired sensitivity.[7] Here, we present two robust and widely applicable methods for the derivatization of 4-Chloro-2,6-dinitrobenzoic acid: Esterification for both GC and HPLC analysis, and Silylation primarily for GC analysis.

Esterification via Acid-Catalyzed Alkylation

Esterification is a classic and reliable method for derivatizing carboxylic acids.[7] The reaction involves the condensation of the carboxylic acid with an alcohol in the presence of an acid catalyst to form an ester.[7] For 4-Chloro-2,6-dinitrobenzoic acid, methylation to form methyl 4-chloro-2,6-dinitrobenzoate is a common and effective strategy. While diazomethane is a rapid and clean methylating agent, its high toxicity and explosive nature make it less desirable for routine laboratory use.[7][9][10][11] A safer and equally effective alternative is the use of an alcohol with a Lewis acid catalyst, such as Boron Trifluoride (BF₃) in methanol.

This protocol describes the formation of the methyl ester of 4-Chloro-2,6-dinitrobenzoic acid, which is suitable for subsequent analysis by GC-MS or HPLC-MS.

Rationale: BF₃ acts as a strong Lewis acid, activating the carbonyl carbon of the carboxylic acid and facilitating nucleophilic attack by methanol. The reaction is driven to completion by using an excess of the methanol reagent. This method is highly efficient for converting carboxylic acids to their corresponding methyl esters.[11]

Materials:

• 4-Chloro-2,6-dinitrobenzoic acid standard or sample extract

• BF₃-Methanol solution (14% w/v)

• Anhydrous Sodium Sulfate

• Hexane (HPLC or GC grade)

• Saturated Sodium Bicarbonate solution

• Deionized Water

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

Procedure:

• Sample Preparation: Accurately weigh approximately 1 mg of 4-Chloro-2,6-dinitrobenzoic acid into a 2 mL reaction vial. If working with a sample extract, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 500 µL of 14% BF₃-Methanol solution to the vial.

• Reaction: Securely cap the vial and heat at 60°C for 30 minutes in a heating block or water bath.

• Extraction: After cooling to room temperature, add 1 mL of hexane and 500 µL of deionized water to the vial. Vortex vigorously for 1 minute.

• Phase Separation: Allow the layers to separate. The upper hexane layer contains the methyl ester derivative.

• Washing: Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water. To neutralize any remaining acid, a gentle wash with saturated sodium bicarbonate solution can be performed prior to the water wash, followed by another water wash.

• Analysis: The resulting hexane solution containing methyl 4-chloro-2,6-dinitrobenzoate is now ready for injection into the GC-MS or for solvent exchange into a mobile phase compatible with HPLC-MS.

Workflow for Methyl Esterification

Sources

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• 3. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
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GC-MS analysis of 4-Chloro-2,6-dinitrobenzoic acid

Application Note: High-Sensitivity GC-MS Quantitation and Structural Confirmation of 4-Chloro-2,6-dinitrobenzoic Acid

Abstract

This application note details a robust protocol for the analysis of 4-Chloro-2,6-dinitrobenzoic acid, a critical intermediate in the synthesis of agrochemicals and pharmaceutical dyes.[1] Due to the compound's high polarity, low volatility, and thermal lability, direct GC analysis often results in peak tailing and degradation.[1] This guide presents a validated derivatization workflow using BSTFA + 1% TMCS , transforming the analyte into its trimethylsilyl (TMS) ester. The method ensures excellent peak symmetry, high sensitivity (LOD < 10 ng/mL), and definitive structural confirmation via mass spectral fragmentation logic.

Analyte Profile & Analytical Challenges

4-Chloro-2,6-dinitrobenzoic acid presents specific challenges for gas chromatography that must be addressed via sample preparation:

• Acidity & Polarity: The carboxylic acid moiety (-COOH) forms strong intermolecular hydrogen bonds, leading to high boiling points and adsorption on the GC inlet liner (active sites).

• Steric Hindrance: Unlike the 3,5- isomer, the 2,6-substitution pattern places two nitro groups ortho to the carboxylic acid.[1] This creates a "steric gate" that can slow down derivatization reactions, requiring optimized incubation times.[2]

• Thermal Instability: Nitro-aromatics can degrade at high injector temperatures if not derivatized, leading to "ghost peaks" (e.g., decarboxylation products).[1][2]

Property	Description	Impact on Analysis
Formula		Molecular Weight: 246.56 g/mol
Structure	Aromatic ring with -COOH, -Cl, and two -NO2 groups	Requires derivatization to cap -OH
Isotopes	Chlorine ( / )	Distinct 3:1 isotopic cluster aids ID

Derivatization Strategy: Silylation

To render the molecule volatile and inert, we utilize Silylation .[3][4] The reagent of choice is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) .

• Mechanism: The silyl group (-Si(CH3)3) replaces the active acidic hydrogen.[2][3][4][5]

• Role of TMCS: Acts as a catalyst to overcome the steric hindrance caused by the ortho-nitro groups.[1]

• Reaction:

Experimental Protocol

Reagents & Equipment

• Solvent: Anhydrous Acetonitrile (ACN) or Pyridine (Pyridine acts as an acid scavenger and drives the reaction).[2]

• Reagent: BSTFA + 1% TMCS (Sigma-Aldrich/Merck).[1][2]

• Vials: Amber silanized glass vials (to prevent UV degradation and adsorption).

• Heating Block: Capable of maintaining 70°C ± 2°C.[2][6]

Sample Preparation Workflow

• Stock Solution: Weigh 10 mg of 4-Chloro-2,6-dinitrobenzoic acid into a 10 mL volumetric flask. Dilute with Acetonitrile to make a 1.0 mg/mL stock.[2]

• Working Standard: Dilute stock to 50 µg/mL using Acetonitrile.

• Derivatization:

  • Aliquot 100 µL of Working Standard into a GC vial.

  • Evaporate to dryness under a gentle stream of Nitrogen (critical to remove moisture).[2]

  • Add 50 µL of Pyridine (solvent/catalyst).[2][7]

  • Add 50 µL of BSTFA + 1% TMCS .

  • Cap tightly and vortex for 10 seconds.

• Incubation: Heat at 70°C for 45 minutes . (Note: The extended time/temp is required due to the 2,6-steric hindrance).[1]

• Final Dilution: Cool to room temperature. Dilute with 400 µL of anhydrous Isooctane or continue with the neat mixture if split injection is used.[2]

Workflow Diagram

Figure 1: Derivatization and Analysis Workflow. The drying step is critical as silylating reagents react preferentially with water.[1]

GC-MS Method Parameters

Gas Chromatograph (Agilent 7890/8890 or equivalent)

Parameter	Setting	Rationale
Column	DB-5MS UI (30m x 0.25mm x 0.25µm)	Low-bleed, non-polar phase ideal for aromatics.[1][2]
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)	Optimal linear velocity for resolution.[2]
Inlet	Split/Splitless (Split 10:1 for high conc.)	Prevent column overload.[2][8]
Inlet Temp	260°C	Ensures rapid volatilization of the derivative.
Injection Vol	1 µL	Standard volume.

Oven Program:

• Initial: 80°C (Hold 1 min) - Solvent venting.

• Ramp 1: 20°C/min to 200°C.

• Ramp 2: 10°C/min to 280°C (Hold 3 min).

• Total Run Time: ~18 minutes.

Mass Spectrometer (Single Quadrupole)

Parameter	Setting
Source Temp	230°C
Quad Temp	150°C
Transfer Line	280°C
Ionization	Electron Impact (EI), 70 eV
Scan Mode	Full Scan (m/z 50–450) for ID; SIM for quantitation.[1][2]
Solvent Delay	3.5 min (Protect filament from Pyridine/BSTFA peak).[2]

Data Analysis & Interpretation

Chromatographic Results

The TMS-ester of 4-Chloro-2,6-dinitrobenzoic acid will elute significantly later than the solvent and reagent peaks.[1][2]

• Retention Time (Approx): 10.5 – 12.0 min (system dependent).[2]

• Peak Shape: Sharp, symmetrical (Tailing Factor < 1.2 indicates successful derivatization).[2]

Mass Spectral Logic (Fragmentation)

Because library spectra for this specific isomer are rare, identification relies on First Principles of Mass Spectrometry :

• Molecular Ion (

  ):

  • Parent Acid MW: 246.[2][9]

  • TMS Derivative MW:

    .[2]

  • Look for the cluster at m/z 318 .[2]

• Isotopic Pattern (Chlorine Signature):

  • The molecular ion will show a 3:1 ratio between m/z 318 (

    ) and m/z 320 ( ).[2] This is the primary confirmation of the Chlorine atom.[2]

• Key Fragments:

  • [M - 15]

    (m/z 303): Loss of a methyl group ( ) from the TMS tag.[2] Very common base peak or high intensity.[2]

  • [M - 46]

    : Loss of a Nitro group ( ).[2]

  • [M - 35]

    : Loss of Chlorine (less common in aromatics but possible).[2]

  • m/z 73: Trimethylsilyl cation

    (Diagnostic for TMS derivatives).

Fragmentation Pathway Diagram

Figure 2: Predicted Fragmentation Pathway for 4-Chloro-2,6-dinitrobenzoic acid TMS ester.

Validation & Quality Control

To ensure "Trustworthiness" in a regulated environment:

• Blank Analysis: Inject a "Reagent Blank" (Pyridine + BSTFA incubated) to identify background peaks from the silylating agent (e.g., polysiloxanes).[2]

• Linearity: Prepare calibration standards from 1 µg/mL to 100 µg/mL. The response (Area Ratio vs. Concentration) should yield

  .[2]

• Carryover Check: Inject a solvent blank immediately after the highest standard.[2] The analyte peak in the blank should be < 0.1% of the standard.

• Internal Standard: Use d5-Benzoic Acid or Phenanthrene-d10 added prior to derivatization to correct for injection variability.

References

• Schummer, C. et al. (2009).[2] Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis. Talanta.[2] Link

• Sigma-Aldrich. (2023).[1][2][10] Derivatization Reagents for GC: BSTFA Protocol.[2][7][11]Link

• NIST Mass Spectrometry Data Center. General principles of Nitro-aromatic fragmentation.Link[2]

• Little, J.L. (1999).[2] Artifacts in Trimethylsilyl Derivatization for Gas Chromatography-Mass Spectrometry. Journal of Chromatography A. Link[2]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. 4-Chloro-2-nitrobenzoic acid | C7H4ClNO4 | CID 80475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. gcms.cz [gcms.cz]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. idc-online.com [idc-online.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. youtube.com [youtube.com]
• 9. C7H3ClN2O6 Benzoic Acid 4 Chloro 3 5 Dinitro, 4-Chloro-3 5-Dinitrobenzoic Acid CAS 118-97-8 [nitrobenzenechemical.com]
• 10. 4-氯-3-硝基苯甲酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 11. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Chloro-2,6-dinitrobenzoic Acid

Executive Summary

Synthesizing 4-Chloro-2,6-dinitrobenzoic acid presents a unique paradox: the molecule is structurally simple but electronically fragile. The extreme steric crowding of the 2,6-nitro groups, combined with the electron-deficient ring, creates a "perfect storm" for two specific failure modes: thermal decarboxylation and regio-isomer contamination .

This guide bypasses standard textbook procedures to address the actual problems encountered at the bench. It is structured as a series of "Support Tickets" based on real-world inquiries.

Part 1: The "Wrong Isomer" Trap (Route Selection)

Ticket #402: "We performed direct nitration of 4-chlorobenzoic acid using mixed acid (

). The product melts sharply, but NMR indicates the substitution pattern is incorrect. Why?"

Diagnosis: Electrophilic Mismatch. You have synthesized 4-Chloro-3,5-dinitrobenzoic acid , not the 2,6-isomer. This is the most common error in this synthesis.

Technical Explanation: In Electrophilic Aromatic Substitution (EAS), the directing groups dictate the outcome:

• Carboxyl group (-COOH): A meta-director.[1][2][3] It directs incoming electrophiles to positions 3 and 5.

• Chloro group (-Cl): An ortho/para-director (but deactivating). Relative to itself (position 4), it directs to 3 and 5.

Both directing effects reinforce substitution at the 3 and 5 positions . It is electronically impossible to force nitration at the 2 and 6 positions (ortho to the bulky COOH and meta to the Cl) via direct nitration of the acid [1].

The Correct Protocol: You must use an Oxidation Strategy starting from 4-Chloro-2,6-dinitrotoluene . The nitro groups must be established before the carboxylic acid is formed.

Corrective Workflow (DOT Diagram)

Caption: Comparison of synthetic routes. Direct nitration (red path) yields the thermodynamically favored but incorrect 3,5-isomer. The oxidation route (green path) is required to preserve the 2,6-substitution pattern.

Part 2: The "Fizzing" Loss (Decarboxylation)

Ticket #405: "During acid workup and recrystallization, we observed gas evolution. The isolated solid has a lower melting point and is no longer soluble in bicarbonate."

Diagnosis: Thermal Decarboxylation. The target molecule is losing

to form 1-Chloro-3,5-dinitrobenzene .

Mechanism: Benzoic acids with nitro groups in the 2,6-positions are notoriously unstable.

• Steric Inhibition of Resonance: The bulky nitro groups force the carboxyl group out of the plane of the benzene ring. This breaks the conjugation between the phenyl ring and the carbonyl, weakening the C-C bond [2].

• Anion Stabilization: The electron-withdrawing nitro groups stabilize the carbanion intermediate formed after

  loss.

Critical Control Points:

Parameter	Recommendation	Danger Zone
Reaction Temp	Maintain < 90°C during oxidation.	> 100°C (Refluxing water/acid)
Acid Workup	Acidify cold (0-5°C).[1]	Acidifying hot solutions
Drying	Vacuum dry at < 50°C.	Oven drying > 80°C

Protocol Adjustment: If using the oxidation method (e.g.,

in or ), do not boil the reaction mixture for extended periods once the color change indicates completion. Quench immediately into ice water.

Part 3: The "Yellow Impurity" (Hydrolysis)

Ticket #409: "We used alkaline permanganate for the oxidation. The product is deep yellow/orange and has a phenolic smell. Yield is low."

Diagnosis: Nucleophilic Aromatic Substitution (

). You have hydrolyzed the chlorine atom to form 4-Hydroxy-2,6-dinitrobenzoic acid .

Technical Insight: While the chlorine atom is meta to the nitro groups (usually deactivating for

), it is para to the carboxylate (which is electron-withdrawing).[4] More importantly, the ring is severely electron-deficient. Under harsh alkaline conditions (refluxing NaOH/KMnO4), the hydroxide ion ( ) can displace the chlorine [3].

Corrective Action:

• Switch Oxidants: Use Chromium Trioxide (

  ) in Acetic Acid/Sulfuric Acid . This acidic medium prevents hydrolysis, as there are no strong nucleophiles present [4].

• pH Control: If you must use permanganate, add Magnesium Sulfate (

  ) to the reaction. It acts as a buffer, neutralizing the hydroxide produced during the reduction of permanganate, keeping the pH closer to neutral/mildly basic.

Part 4: Step-by-Step Validated Protocol

Method: Acidic Oxidation of 4-Chloro-2,6-dinitrotoluene. Rationale: Avoids both decarboxylation (by controlling temp) and hydrolysis (by avoiding strong base).

• Preparation: In a 3-neck flask, dissolve 4-Chloro-2,6-dinitrotoluene (1.0 eq) in Concentrated Sulfuric Acid (

  , 10 vol).

  • Note: The solution may darken; this is normal.

• Addition: Cool to 0°C. Slowly add Chromium Trioxide (

  , 3.5 eq) in portions.

  • Control: Do not allow exotherm to exceed 40°C.[1][5][6]

• Reaction: Allow to warm to room temperature, then heat gently to 50-60°C for 4-6 hours.

  • Monitor: TLC should show disappearance of the toluene starting material.

  • Warning:Do not exceed 70°C. Risk of decarboxylation increases exponentially.

• Quench: Pour the reaction mixture slowly onto crushed ice (20 vol) with vigorous stirring.

• Isolation: Filter the precipitated white/pale-yellow solid.[1]

• Purification: Dissolve the crude acid in 5% Sodium Bicarbonate (

  ) .

  • Filtration: Filter off any insoluble unreacted toluene or decarboxylated byproduct (nitrobenzene derivative).[1]

  • Reprecipitation:[1] Acidify the filtrate carefully with HCl to pH 2 at 0°C .

• Drying: Vacuum desiccator over

  . Do not heat dry.

References

• BenchChem Technical Support. (2025).[1] Identification of byproducts in the nitration of 4-chlorobenzoic acid derivatives. Retrieved from

• Organic Syntheses. 2,5-Dinitrobenzoic acid (Mechanism of decarboxylation in isomeric dinitrobenzoic acids). Org.[1][5] Synth. 1952 , 32, 22. Retrieved from

• Conicet. (2018).[1] Physicochemical and Toxicological Studies on 4-Chloro-3,5-Dinitrobenzoic Acid in Aqueous Solutions (Hydrolysis kinetics). Retrieved from

Sources

• 1. youtube.com [youtube.com]
• 2. chemlab.truman.edu [chemlab.truman.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: 4-Chloro-2,6-dinitrobenzoic acid

Topic: Stability, Handling, and Troubleshooting Guide

Core Directive & Safety Overview

URGENT SAFETY NOTICE: 4-Chloro-2,6-dinitrobenzoic acid is a polynitro aromatic compound . While less sensitive than trinitro- derivatives (e.g., TNT), it possesses significant thermal instability and potential explosive energy.

• Hazard Class: Irritant, potentially explosive if heated under confinement.

• Primary Instability: Thermal decarboxylation.

• Storage: Store at +2°C to +8°C , protected from light and moisture.

Troubleshooting: Thermal Stability & Decarboxylation

User Issue: "My compound purity dropped from 98% to 85% after drying in the oven at 60°C. The melting point is now depressed."

Root Cause: Thermal Decarboxylation

The 2,6-dinitro substitution pattern creates a "perfect storm" for decarboxylation. The two nitro groups at the ortho positions exert:

• Steric Strain: Forcing the carboxylic acid group out of the ring plane.

• Electron Withdrawal: Destabilizing the C-C bond between the ring and the carboxyl group.

Upon heating, the molecule ejects

to relieve this strain, forming 1-chloro-3,5-dinitrobenzene (also known as 5-chloro-1,3-dinitrobenzene). This reaction can occur even at moderate temperatures (50-60°C) over prolonged periods.

Mechanism of Failure

The reaction follows an

(Substitution Electrophilic Unimolecular) pathway, often accelerated by base or polar solvents.

Figure 1: Thermal decarboxylation pathway driven by steric relief of the ortho-nitro groups.

Corrective Protocol: Drying & Storage

Parameter	Recommendation	Rationale
Drying Method	Vacuum Desiccator over at Room Temp (20-25°C) .	Avoids thermal energy that triggers loss.
Prohibited	Oven drying >40°C.	Accelerates decarboxylation kinetics.
Solvent Removal	Rotary evaporator bath < 30°C.	Minimizes heat exposure during concentration.

Troubleshooting: Chemical Reactivity (The "Meta" Trap)

User Issue: "I am trying to displace the chlorine with an amine (S_NAr reaction), but the reaction is extremely slow or failing, unlike with 2,4-dinitrochlorobenzene."

Root Cause: The "Meta" Effect

Researchers often assume that because the molecule has two nitro groups and a chlorine, it will behave like Sanger’s Reagent (2,4-dinitrofluorobenzene) or DNCB (2,4-dinitrochlorobenzene). It does not.

• In 2,4-DNCB: The nitro groups are ortho and para to the chlorine. They stabilize the negative charge in the Meisenheimer complex intermediate via resonance.

• In 4-Chloro-2,6-dinitrobenzoic acid: The chlorine is at position 4. The nitro groups are at 2 and 6.[1][2] The chlorine is meta to both nitro groups.

  • Consequence: The nitro groups typically withdraw electrons only via induction (

    effect), not resonance ( effect), for a nucleophile attacking position 4. The activation energy for at the 4-position is significantly higher.

Reactivity Comparison

Figure 2: Comparison of Nucleophilic Aromatic Substitution (

) potential based on regiochemistry.

Corrective Protocol: Synthesis Strategy

If you need to functionalize position 4:

• Do not rely on standard mild

  conditions (e.g., amine in EtOH at RT).

• Alternative: Consider transition-metal catalyzed cross-coupling (Buchwald-Hartwig), though the nitro groups may interfere with catalysts.

• Route Change: Perform the substitution on a precursor where the regiochemistry is favorable (e.g., before nitration) or use a different isomer if the 2,6-substitution pattern is not strictly required.

Analytical Troubleshooting (HPLC & NMR)

User Issue: "My HPLC chromatogram shows two peaks. Is my compound impure?"

Root Cause 1: In-Situ Decarboxylation

If your HPLC method uses a heated column (>40°C) or an acidic mobile phase that sits for long periods, the compound may be decarboxylating during the analysis.

• Artifact Peak: 1-chloro-3,5-dinitrobenzene.

• Check: Run a sample of known pure material without heat.

Root Cause 2: Esterification

If you dissolve the sample in Methanol or Ethanol and let it sit, the highly acidic carboxylic acid (activated by the electron-withdrawing nitro groups) can undergo Fischer esterification even without a catalyst, or transesterification if it's already an ester.

Recommended Analytical Method

Parameter	Setting
Diluent	Acetonitrile (MeCN) or DMSO. Avoid Alcohols.
Column Temp	25°C (Ambient) . Do NOT heat.
Mobile Phase	Water (0.1% Formic Acid) / MeCN Gradient.
Run Time	Keep short (<15 min) to minimize degradation.

Frequently Asked Questions (FAQ)

Q: Can I recrystallize this compound from boiling ethanol? A: No. Boiling ethanol (78°C) poses two risks:

• Decarboxylation: The temperature is high enough to trigger

  loss.

• Esterification: The solvent will react with the carboxylic acid. Recommendation: Use a solvent pair like Dichloromethane/Hexane at lower temperatures, or cold precipitation.

Q: Is this compound shock-sensitive? A: While not as sensitive as primary explosives (e.g., Lead Azide), it is a polynitro aromatic . It should be treated as an energetic material. Do not grind in a mortar and pestle. Do not heat in a closed vessel.

Q: Why does the solution turn deep red/brown when I add base? A: This is likely due to the formation of a Meisenheimer-like complex or deprotonation of the ring carbons (due to high acidity induced by nitro groups), leading to colored anionic species. It indicates a chemical change, not necessarily simple salt formation.

References

• PubChem. 4-Chloro-2,6-dinitrobenzoic acid Compound Summary. National Library of Medicine. Available at: [Link] (Accessed Oct 2023).

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. (Reference for regioselectivity and Meisenheimer complexes).

• Cohen, T., & Schambach, R. A. (1970). The Decarboxylation of 2,6-Dinitrobenzoic Acids. Journal of the American Chemical Society.[3] (Establishes the mechanism of steric-induced decarboxylation in ortho-nitro benzoic acids).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Decarboxylation [organic-chemistry.org]

Technical Support Center: Decarboxylation of 4-Chloro-2,6-dinitrobenzoic Acid

The following Technical Support Guide is designed for researchers and process chemists working with 4-Chloro-2,6-dinitrobenzoic acid . It addresses the specific challenges of decarboxylation under acidic conditions, balancing mechanistic theory with practical troubleshooting.[1]

Subject: Protocol Optimization & Troubleshooting for Acid-Mediated Decarboxylation Substrate: 4-Chloro-2,6-dinitrobenzoic acid (CAS: 603-12-3 derivative) Target Product: 1-Chloro-3,5-dinitrobenzene (5-Chloro-1,3-dinitrobenzene) Primary Mechanism: Sterically-Accelerated Protodecarboxylation / Thermal Elimination

Executive Summary & Mechanistic Insight[1]

The Core Challenge: Decarboxylating 4-Chloro-2,6-dinitrobenzoic acid under acidic conditions presents a paradox. Electronically, the ring is highly deactivated by two nitro groups, which typically inhibits the standard arenium ion (SEAr) mechanism used for electron-rich acids (like aminobenzoic acids). However, steric effects dominate this system .[1] The bulky nitro groups at the 2,6-positions force the carboxyl group out of planarity with the benzene ring, destabilizing the ground state and significantly lowering the activation energy for

loss.

Mechanism in Acidic Media: Unlike base-catalyzed decarboxylation (which proceeds via a stabilized aryl anion), acidic decarboxylation of this substrate likely follows an ipso-protodecarboxylation pathway or a thermal unimolecular pathway facilitated by steric relief.

• Steric Strain (Driving Force): The ortho-nitro groups prevent conjugation of the carboxyl group, making the C–C bond weaker.

• Protonation (Kinetic Barrier): In strong acid, the reaction requires the protonation of the ring carbon bearing the carboxyl group (ipso-position). Because the ring is electron-deficient, this step is slow and requires high thermal energy (

  ).[1]

Mechanistic Pathway Diagram

Caption: Pathway for acid-mediated decarboxylation driven by steric relief and ipso-protonation.[2]

Experimental Protocols & Data

Standard Operating Procedure (SOP): Acidic Decarboxylation

Use this protocol if your goal is to synthesize 1-Chloro-3,5-dinitrobenzene.

Safety Warning: Nitro compounds are energetic.[1] 2,6-Dinitrobenzoic acid derivatives can decompose explosively if heated dry or confined.[1] Always work behind a blast shield.[1]

Parameter	Recommendation	Rationale
Solvent System	40-60% or High-Boiling Polar Solvent (e.g., Sulfolane) with trace	Aqueous acid allows for higher reflux temperatures than water alone; Sulfolane allows temps .[1]
Temperature		The electron-deficient ring resists protonation.[1] High thermal energy is required to overcome the activation barrier.[1]
Catalyst (Optional)	or powder (Quinoline method)	Copper stabilizes the transition state (Cohen-type decarboxylation), though this is less effective in strong mineral acid than in organic solvents.[1]
Reaction Time	2 - 6 Hours	Dependent on temperature.[1][3] Monitor evolution (bubbling).

Step-by-Step Workflow:

• Dissolution: Dissolve 4-Chloro-2,6-dinitrobenzoic acid in the chosen solvent (e.g., 50%

  ).

• Heating: Gradually heat the mixture. Significant evolution of

  typically begins above .[1]

• Reflux: Maintain reflux at

  .

• Monitoring: Use TLC or HPLC. The product (1-Chloro-3,5-dinitrobenzene) is less polar than the starting acid.

• Workup: Cool to room temperature. The product is insoluble in dilute acid and will precipitate.[1] Filter, wash with water to remove acid, and recrystallize from ethanol.[1]

Troubleshooting Guide

Issue 1: Incomplete Conversion (Starting Material Remains)

Symptom: After 4+ hours, HPLC shows significant 4-Chloro-2,6-dinitrobenzoic acid.

• Root Cause: Temperature is too low.[1] The electron-withdrawing nitro groups deactivate the ring against proton attack.[1]

• Solution:

  • Increase temperature to

    .

  • Switch solvent from aqueous acid to a high-boiling inert solvent (e.g., o-dichlorobenzene or sulfolane ) containing a catalytic amount of

    .

  • Note: Do not simply add more acid; the acidity is likely sufficient, but the thermal energy is lacking.

Issue 2: Sublimation of Product

Symptom: Yellow crystals appearing in the condenser or headspace.[1]

• Root Cause: 1-Chloro-3,5-dinitrobenzene has a high vapor pressure at reaction temperatures.

• Solution:

  • Use a highly efficient reflux condenser (double-surface or spiral).[1]

  • Lower the temperature slightly and extend reaction time.

  • Periodically wash down the condenser with solvent.[1]

Issue 3: Darkening/Tarring of Reaction Mixture

Symptom: Solution turns black; yield decreases.[1]

• Root Cause: Oxidative degradation or polymerization.[1] While nitro compounds are stable oxidants, the high temperature in sulfuric acid can lead to charring.[1]

• Solution:

  • Ensure an inert atmosphere (

    or Ar blanket).[1]

  • Reduce acid concentration.[1] Very concentrated

    ( ) acts as an oxidant at high temperatures.[1] Use 50-70% .

Issue 4: "Acidic Conditions" Inhibiting Reaction?

Symptom: Reaction works better in DMSO/neutral media than in strong acid.[1]

• Root Cause: You may be fighting the mechanism.[1] While acid can drive the reaction via ipso-protonation, the thermal decarboxylation of the anion (in neutral/basic media) is often faster for dinitro-compounds.

• Scientific Context: Strong acid suppresses the formation of the carboxylate anion.[1] If the ipso-protonation pathway is too slow, the acid is actually hindering the reaction by forcing the molecule to stay in the neutral carboxylic acid form.

• Solution: If strict "acidic conditions" are not required by your SOP, try buffering to pH 4-5 or using a neutral high-boiling solvent (DMSO) at

  .[1]

Frequently Asked Questions (FAQs)

Q1: Can I use Hydrochloric Acid (HCl) instead of Sulfuric Acid? A: generally, No .[1] Concentrated HCl boils at

(azeotrope), which is often below the activation temperature required for this specific decarboxylation.[1] Furthermore, HCl can cause nucleophilic attack on the nitro groups or hydrolysis of the chloro-substituent at high temperatures/pressure. Sulfuric acid is preferred for its high boiling point and non-nucleophilic nature.[1]

Q2: Why does the 2,6-dinitro substitution pattern matter? A: It is the critical enabler. A simple 4-chlorobenzoic acid would not decarboxylate under these conditions.[1] The 2,6-nitro groups create steric inhibition of resonance , twisting the carboxyl group roughly

out of the ring plane. This breaks the conjugation between the carboxyl -system and the benzene ring, weakening the bond and accelerating loss [1].

Q3: Is the product 1-Chloro-3,5-dinitrobenzene or 5-Chloro-1,3-dinitrobenzene? A: They are the same molecule. Due to the symmetry of the resulting ring (meta-dinitro with a chloro group), the numbering changes but the structure is identical. Standard nomenclature usually prioritizes the nitro groups or lowest locants, often resulting in 1-Chloro-3,5-dinitrobenzene .

Q4: I see a side product with mass M-44 (Loss of CO2) but different retention time. What is it? A: If you are using very harsh acidic conditions (e.g., fuming sulfuric acid), you might be observing desulfonation if your starting material was a sulfonate, or denitration (rare). However, the most likely impurity is the result of nucleophilic aromatic substitution where the Chlorine is replaced by a Hydroxyl group (forming a phenol) if water is present at very high temperatures (

).

References

• Steric Effects in Decarboxylation

  • Mechanism:[1][3][4] The steric acceleration of decarboxylation in 2,6-substituted benzoic acids is a well-documented phenomenon. The "twisted" carboxyl group relieves strain by leaving.[1]

  • Source: Cohen, T., & Schambach, R. A. (1970). "Copper-catalyzed decarboxylation...". Journal of the American Chemical Society.[1][5] (General context on substituted benzoic acid decarboxylation).

• Synthesis of Dinitrobenzoic Acids

  • Context: Protocols for nitration often avoid high temperatures to prevent this specific decarboxylation, confirming it occurs

    .[1]

  • Source: Organic Syntheses, Coll.[1][6] Vol. 4, p.364 (1963).[1] "2,6-Dinitroaniline" (Discusses precursors and stability).[1] [1]

• Properties of 2,6-Dinitrobenzoic Acid

  • Data: Physical properties and stability data confirming the high melting point and decomposition pathways.[1]

  • Source: PubChem Compound Summary for CID 119206.[1] [1]

• Decarboxylation Methodology (General)

  • Method: Goossen, L. J. et al. (2009).[1] "Protodecarboxylation of aromatic carboxylic acids". Synthesis. (Provides context on the difficulty of decarboxylating electron-poor rings without metal catalysts). [1]

Sources

• 1. Benzoic acid, 2,6-dinitro- | C7H4N2O6 | CID 119206 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US3917723A - Process for the continuous manufacture of m-chloronitrobenzene from m-dinitrobenzene - Google Patents [patents.google.com]
• 3. Synthesis and Application of 3,5-Dinitrobenzoic Acid_Chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Decarboxylation [organic-chemistry.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 4-Chloro-2,6-dinitrobenzoic Acid

Welcome to the dedicated technical support center for the purification of 4-Chloro-2,6-dinitrobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) related to the removal of isomeric impurities from this important chemical intermediate. Our aim is to equip you with the scientific rationale and practical protocols to achieve high purity of your target compound.

Introduction: The Criticality of Purity in 4-Chloro-2,6-dinitrobenzoic Acid

4-Chloro-2,6-dinitrobenzoic acid is a key building block in the synthesis of various pharmaceutical and agrochemical compounds. The precise arrangement of the chloro and dinitro functional groups on the benzoic acid backbone is crucial for its intended reactivity and biological activity in downstream applications. The presence of isomeric impurities, even in small amounts, can lead to undesired side reactions, reduced yields, and potentially altered pharmacological or toxicological profiles of the final products. Therefore, effective purification is not just a matter of good laboratory practice but a critical step in ensuring the quality, safety, and efficacy of the end products.

This guide will walk you through the common challenges encountered during the purification of 4-Chloro-2,6-dinitrobenzoic acid and provide you with the knowledge and tools to overcome them.

Frequently Asked Questions (FAQs)

Here we address some of the common questions that arise during the purification of 4-Chloro-2,6-dinitrobenzoic acid.

Q1: What are the most likely isomeric impurities in my crude 4-Chloro-2,6-dinitrobenzoic acid?

A1: The synthesis of 4-Chloro-2,6-dinitrobenzoic acid typically involves the dinitration of 4-chlorobenzoic acid. Based on the directing effects of the chloro (ortho-, para-directing) and carboxylic acid (meta-directing) groups, the primary isomeric impurities are expected to be:

• 4-Chloro-3,5-dinitrobenzoic acid: Formed by nitration at the positions meta to the carboxylic acid group and ortho to the chloro group.

• 4-Chloro-2,5-dinitrobenzoic acid: Another possible dinitration product.

• Mononitrated precursors: Such as 4-chloro-3-nitrobenzoic acid, which may be present if the dinitration reaction does not go to completion.

The exact ratio of these impurities will depend on the specific reaction conditions used in the synthesis, such as temperature, nitrating agent concentration, and reaction time.

Q2: My crude product is a dark, oily substance instead of a crystalline solid. What could be the reason?

A2: The formation of a dark oil or tar-like substance often indicates the presence of significant impurities and byproducts, which can depress the melting point of the mixture and inhibit crystallization. Common causes include:

• Excessive nitration: Leading to the formation of polynitrated species or oxidation byproducts.

• Poor temperature control: Nitration reactions are highly exothermic. Runaway temperatures can lead to side reactions and decomposition.

• Residual strong acids: Incomplete quenching and neutralization of the nitrating acids (sulfuric and nitric acid) can lead to degradation of the product upon workup and storage.

It is crucial to perform a thorough aqueous workup to remove residual acids before attempting crystallization.

Q3: I performed a recrystallization, but the purity of my 4-Chloro-2,6-dinitrobenzoic acid did not improve significantly. What went wrong?

A3: Several factors can lead to an unsuccessful recrystallization:

• Inappropriate solvent choice: The ideal solvent should dissolve the target compound sparingly at room temperature but readily at elevated temperatures, while the impurities should either be highly soluble or insoluble at all temperatures.

• Cooling too rapidly: Rapid cooling can lead to the precipitation of impurities along with the desired product. Slow, controlled cooling is essential for the formation of pure crystals.

• Insufficient solvent: Using too little solvent may result in the premature crystallization of the product before impurities are fully dissolved.

• Supersaturation: If the solution is too concentrated, both the product and impurities may crash out of solution simultaneously.

Q4: How can I effectively monitor the purity of my fractions during purification?

A4: High-Performance Liquid Chromatography (HPLC) is the most effective technique for monitoring the purity of your fractions. A reversed-phase C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile and water with a small amount of acid like trifluoroacetic acid or formic acid) can typically resolve the different isomers. Thin-Layer Chromatography (TLC) can also be used for rapid, qualitative assessment of fraction purity.

Troubleshooting Guide

This section provides a structured approach to troubleshooting common problems encountered during the purification of 4-Chloro-2,6-dinitrobenzoic acid.

Problem	Potential Cause	Recommended Solution
Low recovery after recrystallization	The chosen solvent is too good a solvent for the target compound, even at low temperatures.	Select a less polar solvent or a solvent mixture where the compound has lower solubility at cold temperatures.
The product is partially soluble in the cold washing solvent.	Wash the crystals with a minimal amount of ice-cold solvent.
Oiling out during cooling	The boiling point of the solvent is higher than the melting point of the impure compound.	Choose a solvent with a lower boiling point.
The solution is too concentrated.	Add more hot solvent to fully dissolve the oil, then allow to cool slowly.
Co-crystallization of impurities	The impurities have very similar solubility profiles to the target compound in the chosen solvent.	Experiment with different solvent systems (e.g., a mixture of a good solvent and a poor solvent). Consider fractional crystallization.
Poor separation in column chromatography	The polarity of the eluent is too high or too low.	Optimize the mobile phase composition using TLC to achieve good separation between the spots of the target compound and impurities.
The column is overloaded.	Reduce the amount of crude material loaded onto the column.

Purification Protocols

Here we provide detailed protocols for the two most common methods for purifying 4-Chloro-2,6-dinitrobenzoic acid: fractional crystallization and preparative HPLC.

Protocol 1: Fractional Crystallization

Fractional crystallization is a powerful technique for separating compounds with different solubilities in a given solvent.[1] The key is to exploit the subtle differences in solubility between 4-Chloro-2,6-dinitrobenzoic acid and its isomeric impurities.

Rationale: Isomers of chlorodinitrobenzoic acid, while having the same molecular formula, will exhibit slight differences in their crystal lattice energies and interactions with solvent molecules due to the different spatial arrangements of their functional groups. This leads to variations in their solubility. By carefully selecting a solvent and controlling the temperature, we can induce the preferential crystallization of the desired isomer.

Workflow for Fractional Crystallization:

Caption: Workflow for fractional crystallization.

Step-by-Step Methodology:

• Solvent Screening (Small Scale):

  • Place a small, known amount of your crude 4-Chloro-2,6-dinitrobenzoic acid into several test tubes.

  • To each tube, add a different solvent (e.g., ethanol, methanol, acetone, ethyl acetate, or mixtures with water) dropwise while heating and agitating until the solid just dissolves.

  • Allow the tubes to cool slowly to room temperature and then in an ice bath.

  • Observe which solvent provides a good yield of crystals with a noticeable change in color or morphology from the crude material. Qualitative solubility information suggests that 4-chloro-3,5-dinitrobenzoic acid is soluble in ethanol and acetone and has limited solubility in water.[2] A mixture of ethanol and water is a good starting point for screening.

• Dissolution:

  • In an appropriately sized Erlenmeyer flask, add the crude 4-Chloro-2,6-dinitrobenzoic acid.

  • Add the chosen solvent (or solvent mixture) in portions while heating the mixture on a hot plate with stirring. Add just enough solvent to completely dissolve the solid at the boiling point of the solvent.

• Hot Filtration (Optional but Recommended):

  • If there are any insoluble impurities, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step should be done quickly to prevent premature crystallization.

• Slow Cooling:

  • Cover the flask and allow it to cool slowly to room temperature. Do not disturb the flask during this period. Slow cooling is critical for the formation of large, pure crystals.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

• Drying:

  • Dry the crystals in a vacuum oven at a temperature well below their melting point.

• Analysis:

  • Analyze the purity of the crystals and the mother liquor by HPLC. If the crystals are not yet pure, a second recrystallization may be necessary. The mother liquor can be subjected to further crystallization steps to recover more product, which may require repurification.

Protocol 2: Preparative High-Performance Liquid Chromatography (Prep-HPLC)

For challenging separations where crystallization is ineffective, or when very high purity is required, preparative HPLC is the method of choice.[3][4]

Rationale: Preparative HPLC utilizes the same principles as analytical HPLC but on a larger scale to isolate and collect purified compounds.[5] The separation is based on the differential partitioning of the components of the mixture between a stationary phase (in a column) and a mobile phase. By carefully selecting the column and mobile phase, it is possible to achieve baseline separation of the isomeric impurities.

Workflow for Preparative HPLC:

Caption: Workflow for preparative HPLC.

Step-by-Step Methodology:

• Analytical Method Development:

  • Develop an analytical HPLC method that provides good separation of 4-Chloro-2,6-dinitrobenzoic acid from its isomers.

  • Column: A reversed-phase C18 column is a good starting point.

  • Mobile Phase: A gradient of methanol or acetonitrile and water, with 0.1% formic acid or trifluoroacetic acid added to both solvents, is typically effective for separating acidic compounds.

  • Detection: UV detection at a wavelength where all isomers absorb (e.g., 254 nm).

• Scale-Up:

  • Once a satisfactory analytical separation is achieved, the method can be scaled up to a preparative column with the same stationary phase. The flow rate and injection volume will need to be adjusted based on the dimensions of the preparative column.

• Sample Preparation and Injection:

  • Dissolve the crude product in a minimal amount of a suitable solvent (ideally the mobile phase at the initial conditions) to create a concentrated solution.

  • Filter the sample solution through a 0.45 µm filter to remove any particulate matter.

  • Inject the sample onto the preparative HPLC system.

• Fraction Collection:

  • Monitor the chromatogram and collect the fractions corresponding to the peak of the desired 4-Chloro-2,6-dinitrobenzoic acid. Automated fraction collectors are typically used for this purpose.

• Purity Analysis and Product Recovery:

  • Analyze the purity of the collected fractions using the analytical HPLC method.

  • Combine the pure fractions.

  • Remove the solvent by rotary evaporation to obtain the purified 4-Chloro-2,6-dinitrobenzoic acid.

Data Summary

Compound	Water	Ethanol	Methanol	Acetone
4-Chloro-3,5-dinitrobenzoic acid	Limited (approx. 2.5 g/L at 25°C)	Soluble[2]	Soluble	Soluble[2]
4-Chloro-3-nitrobenzoic acid	Sparingly soluble	Soluble	Soluble	Soluble
3,5-Dinitrobenzoic acid	Very low solubility	Soluble	High solubility	-

This table is compiled from qualitative descriptions and data for structurally similar compounds and should be used as a general guide. Experimental verification is essential.

Conclusion

The successful removal of isomeric impurities from 4-Chloro-2,6-dinitrobenzoic acid is a critical step in ensuring the quality and reliability of subsequent synthetic transformations and the final products. This technical support guide provides a comprehensive framework for understanding the potential impurities and a systematic approach to their removal through fractional crystallization and preparative HPLC. While a lack of specific quantitative solubility data necessitates an empirical approach to optimizing purification protocols, the principles and methodologies outlined here will empower you to develop a robust and effective purification strategy for your specific needs.

References

• Solubility of Things. 4-Chloro-3,5-dinitrobenzoic acid. [Link]

• Lopez, J. L., et al. (2004). Physicochemical and Toxicological Studies on 4-Chloro-3,5-dinitrobenzoic Acid in Aqueous Solutions. Environmental Toxicology and Chemistry, 23(4), 858-863.

• ResearchGate. The solubility of 3,5-dinitrobenzoic acid in seven solvents. [Link]

• SDI. 4-Chloro-3-Nitro Benzoic Acid. [Link]

• PubChem. 4-Chloro-3,5-dinitrobenzoic acid. [Link]

• MDPI. Purification of Chlorophenol Isomers by Stripping Crystallization Combining Melt Crystallization and Vaporization. [Link]

• Agilent. Principles and practical aspects of preparative liquid chromatography. [Link]

• Quora. How to synthesis 4-chloro-2-nitrobenzoic acid from benzene? What are the steps. [Link]

• Nagwa. Question Video: Determining the Product of the Reaction between 4-Chlorobenzoic Acid and Ethanol. [Link]

• University of Warwick. Principles in preparative HPLC. [Link]

• Teledyne LABS. The Power of Preparative HPLC Systems. [Link]

• PubChem. 4-Chlorobenzoic Acid. [Link]

• YouTube. Fractional crystallization. [Link]

• Agilent. Application Compendium Solutions for Preparative HPLC. [Link]

• YouTube. Fractional Crystallisation Intro Chemistry. [Link]

• Carl ROTH. Safety Data Sheet: 4-Chlorobenzoic acid. [Link]

• PrepChem. A--Preparation of 4-chloro-3-nitrobenzoic acid. [Link]

• Google Patents.

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• 2. solubilityofthings.com [solubilityofthings.com]
• 3. lcms.cz [lcms.cz]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. warwick.ac.uk [warwick.ac.uk]

Technical Support Center: Optimizing 4-Chloro-2,6-dinitrobenzoic Acid Synthesis

The following technical guide is designed to serve as a comprehensive support resource for the synthesis of 4-Chloro-2,6-dinitrobenzoic acid (CAS: 95192-57-7).[1] It prioritizes the prevention of specific byproduct classes: Regioisomers , Hydrolysis products (Phenols) , and Decarboxylation products .

Executive Summary & Reaction Pathway

The synthesis of 4-Chloro-2,6-dinitrobenzoic acid is most reliably achieved via the oxidation of 4-chloro-2,6-dinitrotoluene .[2] Direct nitration of 4-chlorobenzoic acid is not recommended as it predominantly yields the 3,5-dinitro isomer due to the meta-directing nature of the carboxyl group [1].

Critical Pathway:

• Precursor Preparation: Nitration of 4-chlorotoluene

  4-Chloro-2,6-dinitrotoluene.[3]

• Target Synthesis: Oxidation of methyl group

  4-Chloro-2,6-dinitrobenzoic acid.

Reaction Scheme Visualization

Figure 1: Synthesis pathway highlighting critical divergent steps where byproducts form.

Troubleshooting Guide (Q&A)

This section addresses specific failure modes reported by researchers.

Issue 1: "My final product contains a significant phenolic impurity (OH peak in NMR)."

Diagnosis: Hydrolysis of the Chlorine Atom (SNAr Reaction). The 4-chloro-2,6-dinitro motif is electronically identical to the Sanger Reagent (FDNB). The two nitro groups ortho and para to the chlorine atom strongly withdraw electron density, making the carbon-chlorine bond highly susceptible to Nucleophilic Aromatic Substitution (SNAr) by hydroxide ions [2].

• Cause: Using Alkaline Permanganate (KMnO₄/NaOH) for the oxidation step. The high pH required for permanganate oxidation facilitates the displacement of Cl⁻ by OH⁻.

• Solution: Switch to Acidic Oxidation . Use Chromic Acid (CrO₃) in Sulfuric Acid or Nitric Acid under pressure. If KMnO₄ must be used, buffer the solution with Magnesium Sulfate (MgSO₄) to maintain neutrality, though conversion may be slower.

Issue 2: "The melting point is low (160-170°C) instead of >195°C."

Diagnosis: Regioisomer Contamination (3,5-dinitro or 2,3-dinitro species).

• Cause: Incomplete purification of the intermediate. The initial nitration of 4-chlorotoluene produces a mixture of 2-nitro (major) and 3-nitro (minor) isomers. If the 3-nitro isomer is not removed, subsequent nitration yields 4-chloro-2,3-dinitrotoluene or 4-chloro-3,5-dinitrotoluene.

• Solution: Purify the 4-chloro-2-nitrotoluene intermediate before the second nitration. It has a distinct freezing point and can be separated by fractional crystallization or distillation. Do not carry crude nitration mixtures forward.

Issue 3: "I observe gas evolution and low yield during the final workup."

Diagnosis: Decarboxylation. Nitro groups ortho to a carboxylic acid destabilize the C-C bond through steric strain and electron withdrawal, facilitating the loss of CO₂ to form 1-chloro-3,5-dinitrobenzene [3].

• Cause: Excessive heating (>150°C) or prolonged reflux in high-boiling solvents.

• Solution: Keep reaction temperatures below 120°C. Avoid prolonged boiling in neutral solvents. Acidify the final salt at low temperatures (0-5°C) and filter immediately.

Optimized Experimental Protocol

This protocol uses Acidic Dichromate Oxidation to prevent the hydrolysis of the chlorine atom, a common failure point in alkaline methods.

Step 1: Synthesis of 4-Chloro-2,6-dinitrotoluene

• Reagents: 4-Chlorotoluene (1.0 eq), HNO₃ (fuming, 2.2 eq), H₂SO₄ (conc).

• Procedure:

  • Dissolve 4-chlorotoluene in H₂SO₄ at 0°C.

  • Add mixed acid (HNO₃/H₂SO₄) dropwise, maintaining T < 20°C (prevents 3-isomer formation).

  • Once mono-nitration is complete, raise T to 70-80°C and add excess mixed acid to force dinitration.

  • Quench: Pour onto ice. Filter yellow solid.[4][5][6]

  • Purification (Critical): Recrystallize from Ethanol/Water or Isopropanol to remove the 2,3-isomer. Target MP: ~55°C for the pure 2,6-dinitrotoluene intermediate.

Step 2: Oxidation to 4-Chloro-2,6-dinitrobenzoic Acid

• Reagents: 4-Chloro-2,6-dinitrotoluene (10 g), Sodium Dichromate (Na₂Cr₂O₇, 20 g), Conc. H₂SO₄ (60 mL), Water (40 mL).

• Procedure:

  • Setup: 250 mL 3-neck flask with mechanical stirrer (viscous slurry).

  • Addition: Suspend the precursor in H₂SO₄/Water. Add Na₂Cr₂O₇ in small portions over 1 hour.

    • Note: The reaction is exothermic. Maintain T = 50-60°C. Do not exceed 80°C (Risk of decarboxylation).

  • Reaction: Stir at 60°C for 6–8 hours. The color will change from orange (Cr⁶⁺) to green (Cr³⁺).

  • Workup: Cool to room temperature. Pour the green slurry into 200 g of crushed ice.

  • Isolation: The product will precipitate as a white/pale yellow solid. Filter and wash with cold 5% HCl (to remove Cr salts) followed by cold water.

  • Drying: Vacuum dry at 40°C.

  • Data Validation:

    • Expected Yield: 65-75%

    • Melting Point: 196–199°C (dec) [4].

    • 1H NMR (DMSO-d6): δ 8.65 (s, 2H, Ar-H). Note the symmetry; asymmetric peaks indicate isomer contamination.

Quantitative Data Summary

Parameter	Standard (Alkaline KMnO4)	Optimized (Acidic CrO3)	Why?
Reagent	KMnO4 / NaOH	Na2Cr2O7 / H2SO4	Prevents SNAr hydrolysis of Cl.
Temp	Reflux (100°C)	50-60°C	Minimizes decarboxylation.
Byproduct	4-Hydroxy-2,6-dinitrobenzoic acid	Minimal	Acidic media protects the C-Cl bond.
Yield	40-50%	65-75%	Less side-reaction loss.

Troubleshooting Logic Tree

Use this flow to diagnose purity issues in your final product.

Figure 2: Diagnostic logic for identifying impurity sources based on analytical data.

References

• BenchChem. (2025). Identification of byproducts in the nitration of 4-chlorobenzoic acid derivatives. Retrieved from

• GuideChem. (2025). 2-Chloro-3,5-dinitrobenzoic acid Properties and Synthesis. Retrieved from

• Google Patents. (2013). CN103922941A - Method for synthesizing 2,4-dinitrobenzoic acid. Retrieved from

• ChemicalBook. (2022). 4-CHLORO-2,6-DINITROBENZOIC ACID Properties and Melting Point. Retrieved from

• Organic Syntheses. (1952). Nitration of substituted toluenes and oxidation protocols. Coll. Vol. 3, p. 337. Retrieved from

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. 4-Nitrobenzoic Acid-d4 | Benchchem [benchchem.com]
• 3. Sciencemadness Discussion Board - Pentryl - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 2-Chloro-3,5-dinitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Optimizing solvent for recrystallization of 4-Chloro-2,6-dinitrobenzoic acid

Executive Summary & Solvent Selection Logic

Purifying 4-Chloro-2,6-dinitrobenzoic acid presents a unique challenge due to the "ortho effect."[1][2] The two nitro groups at the 2,6-positions create significant steric hindrance around the carboxylic acid and increase the compound's acidity significantly compared to benzoic acid.

The Core Challenge: Solubility vs. Ionization

Because of the electron-withdrawing nitro and chloro groups, this compound is highly acidic.[1] In pure water, it may partially ionize, leading to poor recovery yields.[1][2] Therefore, the solvent system must suppress ionization while maintaining a steep solubility-temperature gradient.[1]

Recommended Solvent Systems

Solvent System	Role	Suitability Rating	Mechanism of Action
Dilute Aqueous HCl (0.1 M)	Primary Choice	[1][2] ★★★★★	Suppression of Ionization: The acidic medium forces the equilibrium toward the non-ionized (insoluble) form at low temps, maximizing yield while dissolving impurities at high temps.
Methanol / Water (1:1 to 1:3)	Secondary Choice	[1][2] ★★★★☆	Polarity Tuning: Best if the compound is too insoluble in water alone. Methanol dissolves the organic bulk; water acts as the anti-solvent.
Toluene	Specialist Choice	★★☆☆☆	Non-Polar Impurity Removal: Use only if the crude contains significant non-polar precursors (e.g., chlorobenzenes).[2] The acid is sparingly soluble in cold toluene.

Standard Operating Procedure (SOP)

Protocol A: Thermal Recrystallization (Aqueous Acid)

Best for: High recovery of bulk material with moderate impurity profiles.[1]

• Preparation: Prepare a 0.1 M HCl solution. (Add ~8 mL conc. HCl to 1 L distilled water).

• Dissolution: Suspend crude 4-Chloro-2,6-dinitrobenzoic acid in the dilute acid (approx. 10 mL solvent per 1 g solute).

• Heating: Heat to reflux (approx. 100°C). If the solid does not dissolve completely, add solvent in 5 mL increments.[1]

  • Critical Note: Do not exceed 15 mL/g.[1][2] If insoluble material remains, it is likely inorganic salts or mechanical debris—filter hot.[1][2]

• Clarification (Optional): If the solution is dark brown/black, add Activated Carbon (5% w/w), stir for 10 mins at reflux, and filter hot through Celite.

• Crystallization: Remove heat. Allow the flask to cool to room temperature slowly (over 2 hours) with gentle stirring.

  • Why? Rapid cooling traps impurities in the crystal lattice.

• Finishing: Chill in an ice bath (0-5°C) for 1 hour. Filter the pale yellow crystals. Wash with ice-cold water.[1][2] Dry at 60°C under vacuum.[1][2]

Troubleshooting Guide & FAQs

Q1: The product is "oiling out" (forming a liquid blob) instead of crystallizing. Why?

Diagnosis: This is common with nitro-aromatics.[1][2] It occurs when the compound's melting point in the solvent mixture is lower than the boiling point of the solvent, or the solution is too concentrated (supersaturated). Corrective Action:

• Re-heat the mixture until the oil dissolves.

• Add more solvent (dilute by 10-20%) to lower the saturation temperature.[1][2]

• Seed: Add a tiny crystal of pure product at ~5°C below the expected boiling point.

• Slower Cooling: Insulate the flask to slow the temperature drop.

Q2: My yield is significantly lower than expected (<60%).

Diagnosis: The compound is likely staying in solution due to its high acidity (ionization) or the solvent volume is too high. Corrective Action:

• Check pH: Ensure the mother liquor is acidic (pH < 2).[2] If neutral, the acid is ionizing and staying soluble. Add HCl.

• Concentration: Evaporate 30% of the solvent from the mother liquor and re-chill to harvest a "second crop."

Q3: The crystals are colored (Orange/Brown) instead of Pale Yellow.

Diagnosis: Presence of oxidation byproducts or azo-impurities.[1][2] Corrective Action:

• Charcoal Treatment: Repeat the recrystallization but include an activated carbon step (see Protocol A, Step 4).

• Solvent Switch: If water/acid fails to remove color, switch to Methanol/Water .[1][2] Dissolve in hot methanol, treat with carbon, filter, then add hot water until turbid, and cool.

Decision Tree: Solvent & Troubleshooting Logic

Figure 1: Decision matrix for solvent selection and troubleshooting based on observed physical phenomena.

References

• PubChem. (n.d.).[1][2] 4-Chloro-2,6-dinitrobenzoic acid (Compound Summary).[1][2] National Library of Medicine.[1][2] Retrieved February 7, 2026, from [Link]

• ResearchGate. (2025).[1][2][3][4] Physicochemical and toxicological studies on 4-chloro-3,5-dinitrobenzoic acid.[1][2][4] (Proxy for solubility behavior of dinitrobenzoic acids). Retrieved February 7, 2026, from [Link][1][2]

• Google Patents. (2014).[1][2] Method for synthesizing 2,4-dinitrobenzoic acid (CN103922941A).[1][2][5] (Demonstrates aqueous/acid recrystallization for dinitro-isomers). Retrieved February 7, 2026, from [1][2]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. 4-Chloro-3,5-dinitrobenzoic acid | C7H3ClN2O6 | CID 8377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. CN103922941A - Method for synthesizing 2,4-dinitrobenzoic acid - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Validation of analytical methods for 4-Chloro-2,6-dinitrobenzoic acid

Executive Summary & Technical Context[1][2][3][4][5][6][7][8]

4-Chloro-2,6-dinitrobenzoic acid (CAS: 95192-57-7) is a critical intermediate in the synthesis of agrochemicals and pharmaceutical precursors.[1] Its analysis presents unique challenges distinguishing it from standard benzoic acid derivatives:

• Hyper-Acidity: The presence of two nitro groups at the ortho (2,6) positions exerts a powerful electron-withdrawing effect.[1] While benzoic acid has a pKa of ~4.2, 2,6-dinitro-substituted benzoic acids typically exhibit pKa values < 1.[1]5. This requires aggressive pH control in liquid chromatography to prevent peak tailing or "breakthrough" (elution at void volume).[1]

• Thermal Instability: Nitro-aromatic carboxylic acids are prone to thermal decarboxylation.[1] This makes direct Gas Chromatography (GC) risky without prior derivatization, often leading to false impurity profiles (e.g., detecting 1-chloro-3,5-dinitrobenzene which is actually a degradation artifact of the method, not the sample).

• Regioisomerism: Distinguishing the 2,6-isomer from the 3,5-dinitro isomer requires high-resolution separation, as their mass spectra are nearly identical.

This guide validates Reverse-Phase HPLC (RP-HPLC) as the superior analytical strategy, grounded in ICH Q2(R2) guidelines.[1]

Comparative Analysis of Analytical Methods

The following table objectively compares the three primary methodologies available for this analyte.

Feature	Method A: RP-HPLC (Recommended)	Method B: GC-MS/FID	Method C: Potentiometric Titration
Primary Mechanism	Hydrophobic/Ionic Interaction	Volatility & Boiling Point	Acid-Base Neutralization
Specificity	High. Resolves isomers (2,6- vs 3,5-) and precursors (4-chlorobenzoic acid).[1]	Medium. Risk of thermal degradation artifacts (decarboxylation).[1]	Low. Cannot distinguish between acidic impurities and the main analyte.
Sample Prep	Simple (Dissolve & Inject).[1]	Complex. Requires derivatization (e.g., methylation) to stabilize the acid.	Simple.
Linearity Range	Wide ( ).[1]	Narrower (dependent on derivatization efficiency).[1]	High concentration only (Macro analysis).
Suitability	Trace Impurity & Assay.	Volatile Impurities only.[1]	Assay (Purity) only.
Risk Factor	Column pH stability (requires pH < 2.5).[1]	Thermal breakdown in injector port.	Interference from other acidic species.[1]

Decision Logic for Method Selection

The following decision tree illustrates why HPLC is the selected "Hero Method" for this guide.

Validated Protocol: RP-HPLC for 4-Chloro-2,6-dinitrobenzoic Acid[3]

This protocol is designed to suppress the ionization of the carboxylic acid, ensuring the molecule remains neutral and interacts effectively with the C18 stationary phase.

Chromatographic Conditions[1][3][7][9][10][11]

• Instrument: HPLC with PDA/UV Detector (e.g., Agilent 1260/Waters Alliance).

• Column: C18 Polar-Embedded (e.g., Waters SymmetryShield RP18 or Agilent Zorbax SB-C18).[1]

  • Rationale: Standard C18 columns may suffer from "phase collapse" in highly aqueous mobile phases or poor retention of the ionized acid. A low-pH stable column is essential.[1]

• Mobile Phase A: 0.1% Orthophosphoric Acid in Water (pH ~2.0).[1]

  • Critical: The pH must be near or below the pKa + 1. Since the pKa is ~1.3–1.5, a pH of 2.0 keeps a significant portion neutral.

• Mobile Phase B: Acetonitrile (HPLC Grade).[1]

• Flow Rate: 1.0 mL/min.[1][2]

• Column Temp:

  .

• Detection: UV @ 230 nm (Strong absorption for nitro-aromatics) and 254 nm (Standard aromatic).[1]

• Injection Volume:

  .[1][3]

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	90	10	Initial Equilibrium
15.0	40	60	Elution of main peak & hydrophobic impurities
18.0	10	90	Column Wash
20.0	90	10	Re-equilibration
25.0	90	10	End

Validation Parameters (ICH Q2(R2))

The validation must demonstrate that the method is suitable for its intended purpose (ATP).[4][5][6]

Specificity (Selectivity)

Objective: Prove the method can distinguish the analyte from its isomers and precursors.

• Protocol: Inject individual standards of:

  • Blank (Mobile Phase).

  • 4-Chloro-2,6-dinitrobenzoic acid (Analyte).[1][7]

  • 4-Chlorobenzoic acid (Starting Material).[1]

  • 4-Chloro-3,5-dinitrobenzoic acid (Regioisomer).[1]

• Acceptance Criteria: Resolution (

  ) between the analyte and the nearest peak must be .

• Scientific Insight: The 2,6-isomer typically elutes earlier than the 3,5-isomer on C18 columns. The steric bulk of nitro groups at the 2,6-position forces the carboxyl group out of planarity with the benzene ring, slightly reducing the effective conjugation and altering the dipole moment compared to the planar 3,5-isomer.

Linearity & Range

Objective: Confirm proportional response.

• Protocol: Prepare 5 concentration levels: 50%, 75%, 100%, 125%, and 150% of the target concentration (e.g.,

  ).

• Data Output:

  • Plot Area vs. Concentration.[4][1]

  • Calculate Correlation Coefficient (

    ).[4][1]

• Acceptance Criteria:

  .[4][1]

Accuracy (Recovery)

Objective: Ensure no bias in quantification.

• Protocol: Spike the analyte into a placebo matrix (if available) or perform standard addition at 80%, 100%, and 120% levels (n=3 per level).

• Acceptance Criteria: Mean recovery between 98.0% – 102.0% ; RSD

  .[4][1][8]

Robustness (Thermodynamic Stability)

Objective: Test method reliability under small variations.

• Variables to Test:

  • Mobile Phase pH:

    .[1]

  • Column Temp:

    .

  • Flow Rate:

    .

• Scientific Insight: For this specific molecule, pH is the critical variable . If pH rises to 2.5 or 3.0, the retention time will shift drastically earlier due to ionization (deprotonation), leading to peak broadening.

Validation Workflow Diagram

This diagram visualizes the sequence of validation experiments required for a full regulatory submission.

Troubleshooting & Expert Tips

• Peak Tailing: If the tailing factor (

  ) exceeds 1.5, it is likely due to the interaction of the ionized carboxyl group with residual silanols on the silica support.

  • Fix: Lower the pH of Mobile Phase A (do not go below column specs, usually pH 1.5) or increase ionic strength (add 20mM Phosphate buffer).[1]

• Ghost Peaks: 4-Chloro-2,6-dinitrobenzoic acid is light-sensitive.[1] Degraded samples may show "ghost" peaks.[1]

  • Fix: Use amber glassware for all sample preparations.[1]

• Carryover: The nitro groups can interact strongly with metallic parts of the HPLC system.[1]

  • Fix: Ensure the needle wash solvent contains at least 50% Acetonitrile.[1]

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R2). (2024).[1][9][10][11] Retrieved from [Link]

• PubChem. 4-Chloro-2,6-dinitrobenzoic acid (Compound Summary). National Library of Medicine.[1] Retrieved from [Link]

• Stenutz, R. pKa Values of Nitrobenzoic Acids. Data compiled from various chemical tables.[1][9] Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). Analytical Procedures and Methods Validation for Drugs and Biologics.[1] (2015).[1][9][12] Retrieved from [Link]

Sources

• 1. 4-Chlorobenzoic Acid | ClC6H4COOH | CID 6318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sielc.com [sielc.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. longdom.org [longdom.org]
• 7. 4-CHLORO-2,6-DINITROBENZOIC ACID | CAS 95192-57-7 [matrix-fine-chemicals.com]
• 8. altabrisagroup.com [altabrisagroup.com]
• 9. 3-Nitrobenzoic acid | C7H5NO4 | CID 8497 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. intuitionlabs.ai [intuitionlabs.ai]
• 11. database.ich.org [database.ich.org]
• 12. 4-Chloro-3-nitrobenzoic acid | C7H4ClNO4 | CID 7320 - PubChem [pubchem.ncbi.nlm.nih.gov]

Structural Confirmation of 4-Chloro-2,6-dinitrobenzoic Acid Derivatives: A Comparative Analytical Guide

Executive Summary

The 4-chloro-2,6-dinitrobenzoic acid scaffold represents a unique challenge in organic synthesis and structural characterization.[1][2] Unlike its more common isomer (4-chloro-3,5-dinitrobenzoic acid), the 2,6-dinitro substitution pattern imposes severe steric hindrance around the carboxylic acid moiety while electronically activating the 4-position for nucleophilic aromatic substitution (

).[3][2]

This guide provides a technical comparison of analytical methodologies for confirming the structure of derivatives synthesized from this scaffold. We focus on distinguishing the desired

products (e.g., 4-amino or 4-alkoxy derivatives) from common byproducts such as hydrolysis impurities (phenols) or incomplete reactants.[1][2]

Part 1: The Analytical Challenge

The core difficulty in characterizing these derivatives lies in the symmetry of the parent molecule and the electronic environment created by the nitro groups.

• Electronic Deactivation: The two nitro groups at positions 2 and 6 are meta to the chlorine at position 4.[3] While they withdraw electrons inductively (

  ), they do not provide the resonance stabilization for the Meisenheimer complex that ortho/para nitro groups would. However, the para-carboxylic acid group activates the chlorine displacement.[3]

• Steric Crowding: The 2,6-nitro groups create a "steric gate" around the carboxylic acid, making esterification or amidation at the C-1 position difficult without specialized reagents (e.g., MNBA).[3]

• Symmetry Trap: The parent molecule possesses a

  axis of symmetry. Derivatives formed with symmetric nucleophiles retain this symmetry, simplifying the NMR spectrum but potentially masking regio-irregularities.[3][1]

Comparison of Analytical Alternatives

Feature	NMR ( H / C)	HRMS (ESI/APCI)	X-Ray Crystallography	FT-IR
Primary Utility	Structural connectivity & Symmetry check	Formula confirmation & Halogen check	Absolute configuration	Functional group validation
Key Strength	Distinguishes symmetric vs. asymmetric substitution	Detects Cl isotope pattern (3:[1][2]1) vs. product	Unambiguous proof of structure	Rapid check for /
Weakness	Poor solubility of nitro-aromatics in ; requires DMSO-	Cannot easily distinguish regioisomers	Requires single crystal; slow	Low structural resolution
Performance	High (Essential)	High (Essential for Cl loss)	Medium (Validation only)	Low (Screening only)

Part 2: Decision Logic & Workflow

The following decision tree illustrates the logical flow for confirming the structure of a derivative, assuming a reaction where the 4-chloro group is displaced by an amine (

).

Figure 1: Analytical workflow for confirming substitution at the 4-position. The loss of the Chlorine isotope pattern in MS is the critical "Go/No-Go" gate.

Part 3: Detailed Experimental Protocols

Case Study: Synthesis of 4-(Phenylamino)-2,6-dinitrobenzoic Acid

This protocol demonstrates the displacement of the activated chlorine with aniline.[1][2]

Reagents:

• 4-Chloro-2,6-dinitrobenzoic acid (1.0 equiv)[3][1][2]

• Aniline (1.1 equiv)[1][2]

• Triethylamine (2.0 equiv) - Acts as HCl scavenger[1][2]

• Ethanol or DMF (Solvent)[1][2]

Protocol:

• Dissolution: Dissolve 1.0 mmol of 4-chloro-2,6-dinitrobenzoic acid in 5 mL of ethanol. (Note: If solubility is poor, use DMF).

• Addition: Add 2.0 mmol of triethylamine followed by 1.1 mmol of aniline dropwise at room temperature.

• Reflux: Heat the mixture to reflux (80°C) for 4–6 hours. The color typically deepens to orange/red due to the formation of the push-pull electronic system.

• Monitoring: Monitor by TLC (Mobile phase: 5% MeOH in DCM with 1% Acetic Acid). Look for the disappearance of the starting material (

  ).

• Workup:

  • Cool to room temperature.[1][4][5]

  • Pour into 1M HCl (20 mL) to precipitate the product and protonate the carboxylic acid.

  • Filter the solid.[4][5][6] Wash with water and cold ethanol.[1]

• Recrystallization: Recrystallize from Ethanol/Water.[1][5]

Part 4: Data Interpretation & Validation[1][2]

NMR Spectroscopy (The Symmetry Check)

Due to the electron-deficient nature of the ring, protons are deshielded. Use DMSO-

as the solvent; often fails to dissolve these derivatives.[1]

Compound	Signal	Chemical Shift ( ppm)	Multiplicity	Interpretation
Starting Material	Ar-H (3,5)	8.50 – 8.80	Singlet (2H)	Symmetry intact.[1][2] Highly deshielded by .
COOH	13.0 – 14.0	Broad Singlet	Acidic proton (often invisible if wet).[1][2]
Product ( )	Ar-H (3,[3][2]5)	8.10 – 8.40	Singlet (2H)*	Symmetry retained if aniline is used.[1][2] Shifted upfield due to resonance donation from N.
N-H	9.50 – 10.50	Broad Singlet	Diagnostic for amine incorporation.[1]
Ph-H	7.00 – 7.50	Multiplet (5H)	Signals from the new aniline group.[1][2]

*Note: If a chiral amine (e.g., L-alanine) is used, the 3,5-protons become diastereotopic and will split into two doublets.[3][2]

Mass Spectrometry (The Isotope Check)

This is the most definitive test for the loss of Chlorine.

• Starting Material: Shows a characteristic "M" and "M+2" peak with a 3:1 intensity ratio (due to

  and natural abundance).[1][2]

• Product: The "M+2" peak should disappear (or reduce to normal C/O isotope levels).

  • Target Mass: Calculate Exact Mass

    for ESI negative mode.[1][2]

  • Example: 4-Chloro-2,6-dinitrobenzoic acid (

    ) MW = 246.56.[3][1][2]

  • Product (Aniline deriv): (

    ) MW = 303.23.[1][2]

Infrared Spectroscopy (Functional Fingerprint)

• : 1690–1720 (Carboxylic acid dimer).[1][2]
• : ~1530 (asymmetric) and ~1350 (symmetric).[1][2]
• : 3300–3400 (Weak/Broad in product).[1][2]

Part 5: Structural Logic Diagram

The following diagram visualizes how the symmetry of the reagents affects the NMR output, a crucial concept for this specific scaffold.

Figure 2: Impact of nucleophile symmetry on the 1H NMR spectrum of the 2,6-dinitrobenzoic acid scaffold.

References

• PubChem Compound Summary. "4-Chloro-2,6-dinitrobenzoic acid."[1][2] National Center for Biotechnology Information.[1] Accessed October 2023.[1] [Link]

• Organic Syntheses. "2,6-Dinitroaniline (General procedure for dinitro-scaffolds)." Org.[1][4][6] Synth. 1951, 31,[3][4] 45. [Link]

• Shiina, I., et al. "A New Condensation Reaction for the Synthesis of Carboxylic Esters... Using 2-Methyl-6-nitrobenzoic Anhydride."[1][2][7][8][9][10] Chem. Lett.[1][10] 2002.[1][10][11] (Demonstrates steric challenges of 2,6-substitution). [Link]

Sources

• 1. 4-Chloro-2-nitrobenzoic acid | C7H4ClNO4 | CID 80475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Chloro-3,5-dinitrobenzoic acid(118-97-8) 1H NMR [m.chemicalbook.com]
• 3. CN103922941A - Method for synthesizing 2,4-dinitrobenzoic acid - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. 2,4-DINITROBENZOIC ACID(610-30-0) 1H NMR spectrum [chemicalbook.com]
• 8. 4-Amino-2,6-dinitrobenzoic acid | C7H5N3O6 | CID 2762524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A New Condensation Reaction for the Synthesis of Carboxylic Esters from Nearly Equimolar Amounts of Carboxylic Acids and Alcohols Using 2-Methyl-6-nitrobenzoic Anhydride [organic-chemistry.org]
• 11. testbook.com [testbook.com]

A Comparative Analysis of Synthetic Pathways to 4-Chloro-2,6-dinitrobenzoic Acid for Advanced Research Applications

In the landscape of pharmaceutical and materials science research, the strategic synthesis of highly functionalized aromatic compounds is of paramount importance. 4-Chloro-2,6-dinitrobenzoic acid, a key building block, presents a unique synthetic challenge due to the specific orientation of its electron-withdrawing substituents. This guide provides an in-depth comparative analysis of the two primary synthetic routes to this valuable compound, offering field-proven insights and detailed experimental protocols to inform researchers in their synthetic design and decision-making.

Introduction: The Significance of 4-Chloro-2,6-dinitrobenzoic Acid

4-Chloro-2,6-dinitrobenzoic acid serves as a critical intermediate in the synthesis of a variety of complex organic molecules, including pharmaceuticals and specialized dyes. The presence and specific arrangement of the chloro and two nitro groups, along with the carboxylic acid functionality, provide multiple reaction sites for further chemical transformations. The ortho- and para-directing chloro group, combined with the meta-directing nitro and carboxylic acid groups, creates a unique electronic and steric environment. A reliable and efficient synthesis of this molecule is therefore a key enabling step for numerous research and development programs. This guide will dissect two potential synthetic strategies, evaluating their respective merits and drawbacks.

Route 1: A Multi-step Synthesis via Oxidation of 4-Chloro-2,6-dinitrotoluene

This route is a chemically sound and industrially viable approach that proceeds through the formation of a key intermediate, 4-chloro-2,6-dinitrotoluene, followed by oxidation of the methyl group. This strategy leverages established and scalable reaction classes.

Mechanistic Rationale

The foundational logic of this route is to first establish the desired substitution pattern on a more easily manipulated toluene backbone and then, in the final step, to convert the methyl group into the carboxylic acid. The methyl group of toluene is an ortho-, para-director, facilitating the introduction of substituents at the desired positions. While the initial nitration of 4-chlorotoluene will produce a mixture of isomers, subsequent dinitration can be directed to favor the 2,6-dinitro product. The final oxidation of the benzylic methyl group is a robust and high-yielding transformation.

Experimental Protocol

Step 1: Mononitration of 4-Chlorotoluene

• To a stirred mixture of 4-chlorotoluene and water, a pre-cooled mixture of 65% nitric acid and 96% sulfuric acid is added dropwise.

• The reaction temperature is maintained between 50-55°C.

• After the addition is complete, the mixture is stirred for an additional 2 hours at 55°C.

• The reaction mixture is then quenched with water and extracted with an organic solvent (e.g., chloroform).

• The organic layers are combined, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The resulting mixture of 4-chloro-2-nitrotoluene (major product, ~65%) and 4-chloro-3-nitrotoluene (minor product, ~35%) is then purified by vacuum distillation to isolate the desired 4-chloro-2-nitrotoluene isomer[1].

Step 2: Dinitration of 4-Chloro-2-nitrotoluene

• The isolated 4-chloro-2-nitrotoluene is dissolved in a mixture of concentrated sulfuric acid and fuming sulfuric acid.

• A nitrating mixture of concentrated nitric acid and concentrated sulfuric acid is added portion-wise while maintaining the temperature below 40°C with external cooling.

• After the addition, the reaction mixture is gradually heated and maintained at a temperature that promotes the second nitration, typically in the range of 90-100°C, for several hours.

• The reaction is carefully monitored for the disappearance of the starting material.

• Upon completion, the reaction mixture is cooled and poured onto crushed ice, causing the precipitation of the crude 4-chloro-2,6-dinitrotoluene.

• The solid product is collected by filtration, washed with cold water until the washings are neutral, and then dried.

Step 3: Oxidation to 4-Chloro-2,6-dinitrobenzoic Acid

• The crude 4-chloro-2,6-dinitrotoluene is suspended in an aqueous solution of a strong oxidizing agent, such as potassium permanganate (KMnO₄) or potassium dichromate (K₂Cr₂O₇) in the presence of a catalytic amount of a phase-transfer catalyst if necessary[2][3][4].

• The mixture is heated to reflux with vigorous stirring for several hours until the characteristic purple color of the permanganate or orange color of the dichromate has disappeared[5][6][7].

• The hot reaction mixture is then filtered to remove the manganese dioxide or chromium salts byproduct.

• The filtrate is cooled and acidified with a strong acid (e.g., concentrated HCl) to precipitate the 4-chloro-2,6-dinitrobenzoic acid.

• The product is collected by filtration, washed with cold water, and can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

}

Caption: Workflow for the synthesis of 4-Chloro-2,6-dinitrobenzoic acid via Route 1.

Route 2: Direct Nitration of 4-Chlorobenzoic Acid - A Theoretically Plausible but Practically Challenging Approach

This route, while seemingly more direct, is fraught with challenges related to regioselectivity, making it a less desirable pathway for obtaining the pure target compound.

Mechanistic Rationale and Inherent Challenges

In this approach, one would attempt the direct dinitration of 4-chlorobenzoic acid. However, the directing effects of the substituents on the aromatic ring are in conflict for the desired product. The chloro group is ortho-, para-directing, while the carboxylic acid group is a meta-director.

• First Nitration: The initial nitration of 4-chlorobenzoic acid will predominantly yield 4-chloro-3-nitrobenzoic acid[6]. The nitro group is directed to the position that is ortho to the chlorine and meta to the carboxylic acid.

• Second Nitration: Introducing a second nitro group onto 4-chloro-3-nitrobenzoic acid is electronically and sterically hindered at the 2 and 6 positions. The existing nitro group and the carboxylic acid group are both deactivating and meta-directing, while the chloro group is deactivating but ortho-, para-directing. The most likely position for the second nitration would be the 5-position, leading to 4-chloro-3,5-dinitrobenzoic acid. The formation of the desired 2,6-dinitro isomer would be a very minor byproduct, if it forms at all.

Hypothetical Protocol and Expected Outcome

A hypothetical experimental protocol would involve the aggressive nitration of 4-chlorobenzoic acid using a potent nitrating agent, such as a mixture of fuming nitric acid and fuming sulfuric acid, at elevated temperatures.

• 4-Chlorobenzoic acid would be dissolved in fuming sulfuric acid.

• Fuming nitric acid would be added cautiously at a low temperature.

• The reaction mixture would then be heated to drive the dinitration.

• Workup would involve pouring the reaction mixture onto ice to precipitate the product.

The expected outcome would be a complex mixture of nitrated isomers, with 4-chloro-3,5-dinitrobenzoic acid being the major dinitrated product. The isolation of the desired 4-chloro-2,6-dinitrobenzoic acid from this mixture would be exceedingly difficult and result in a very low overall yield.

graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#EA4335"];

}

Caption: Predicted outcome of the direct dinitration of 4-chlorobenzoic acid (Route 2).

Comparative Analysis

Feature	Route 1: Oxidation of 4-Chloro-2,6-dinitrotoluene	Route 2: Direct Nitration of 4-Chlorobenzoic Acid
Feasibility & Yield	High. This is a proven and logical synthetic sequence. While it involves multiple steps, each step is generally high-yielding.	Very Low. The desired isomer is not the electronically or sterically favored product. The yield of the target molecule would be minimal.
Purity & Separation	Manageable. The main challenge is the separation of 4-chloro-2-nitrotoluene from its 3-nitro isomer in the first step, which can be achieved by vacuum distillation. Subsequent steps lead to a more defined product.	Extremely Difficult. The final product would be a complex mixture of dinitro isomers, requiring challenging and likely inefficient purification techniques.
Scalability	Good. The reactions involved (nitration, oxidation) are well-understood and scalable industrial processes.	Poor. The low yield and difficult purification make this route unsuitable for producing significant quantities of the target compound.
Safety Considerations	Involves the use of strong acids and oxidizing agents, requiring appropriate safety precautions. Dinitrotoluenes are toxic and potentially explosive under certain conditions[8].	Involves highly corrosive and reactive fuming acids, posing significant safety hazards. The reaction is highly exothermic and requires careful temperature control.
Cost-Effectiveness	The starting material, 4-chlorotoluene, is readily available. The multi-step nature adds to the cost, but the high overall yield can make it economically viable.	The starting material, 4-chlorobenzoic acid, is also accessible. However, the extremely low yield and high purification costs would make this route economically unfeasible.

Conclusion and Recommendation

Based on a thorough analysis of both synthetic strategies, Route 1, the oxidation of 4-chloro-2,6-dinitrotoluene, is the unequivocally recommended pathway for the synthesis of 4-Chloro-2,6-dinitrobenzoic acid. This route is based on sound chemical principles, employs well-established reaction types, and offers a clear and viable path to the desired product in good yield and purity.

Conversely, Route 2, the direct nitration of 4-chlorobenzoic acid, is not a practical or efficient method for obtaining the target molecule. The directing effects of the substituents on the aromatic ring strongly disfavor the formation of the 2,6-dinitro isomer. While theoretically conceivable, this route would result in a complex mixture of undesired products, making it an impractical choice for any research or production endeavor.

Researchers and drug development professionals seeking to synthesize 4-Chloro-2,6-dinitrobenzoic acid should focus their efforts on optimizing the multi-step sequence from 4-chlorotoluene. This approach provides a reliable and scalable foundation for producing this valuable and highly functionalized chemical intermediate.

References

• How to synthesis 4-chloro-2-nitrobenzoic acid from benzene? What are the steps. Quora. Available at: [Link]

• Preparation method of 6-chloro-2-nitrotoluene. CN105801416A. Google Patents.

• A study of the regioselectivity in the zeolite-assisted nitration of toluene. UNCW Institutional Repository. Available at: [Link]

• 2,6-dinitroaniline. Organic Syntheses Procedure. Available at: [Link]

• Purification of 4-chloronitrotoluenes. US2876267A. Google Patents.

• Synthesis of 4,6-Dinitroindole from 2,4,6-Trinitrotoluene. ResearchGate. Available at: [Link]

• Preparation method for dinitrotoluene. CN101531596A. Google Patents.

• 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene. In: Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 65. Lyon (FR): International Agency for Research on Cancer; 1996. Available at: [Link]

• What are some reliable methods of reducing 4-chloro-3-nitrotoluene? ResearchGate. Available at: [Link]

• Quick demo - Redox - Potassium dichromate as an oxidising agent (CIE iGCSE). YouTube. Available at: [Link]

• Directing and Steric Effects in Disubstituted Benzene Derivatives. JoVE. Available at: [Link]

• Dynamics and the Regiochemistry of Nitration of Toluene. SciSpace. Available at: [Link]

• 2,5-dinitrobenzoic acid. Organic Syntheses Procedure. Available at: [Link]

• Why does the nitration of 2-chlorotoluene give 2-chloro-5-nitrotoluene but not 2-chloro-4-nitrotoluene as in the usual electrophilic aromatic substitution? Quora. Available at: [Link]

• Decomposition of dinitrotoluene isomers and 2,4,6-trinitrotoluene in spent acid from toluene nitration process by ozonation and photo-ozonation. PubMed. Available at: [Link]

• Toxicological Profile for Dinitrotoluenes. Agency for Toxic Substances and Disease Registry (ATSDR). Available at: [Link]

• An Explanation of Substituent Effects. Chemistry LibreTexts. Available at: [Link]

• Oxidation of aromatic alkanes with KMnO4 to give carboxylic acids. Master Organic Chemistry. Available at: [Link]

• o-Chlorobenzoic Acid. Organic Syntheses. Available at: [Link]

• Aromatic Side-Chain Oxidation: o-Chlorobenzoic Acid from o-Chlorotoluene. Web.mnstate.edu. Available at: [Link]

• 2,6-Dinitrotoluene. PubChem. Available at: [Link]

• The Regiochemistry and Relative Reaction Rates of Nitration of 2-Methylbiphenyl. Digital Commons @ SPU. Available at: [Link]

• p-chlorotoluene on nitration gives:. askIITians. Available at: [Link]

• Clean Manufacture of 2,4,6-Trinitrotoluene (TNT) via Improved Regioselectivity in the Nitration of Toluene. ResearchGate. Available at: [Link]

• Making Potassium Dichromate (K2Cr2O7). YouTube. Available at: [Link]

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• 8. 2,6-Dinitrotoluene | C7H6N2O4 | CID 11813 - PubChem [pubchem.ncbi.nlm.nih.gov]

Benchmarking Synthesis Efficiency: 3,5-Dinitrobenzoic Acid Derivatives

Executive Summary

3,5-Dinitrobenzoic acid (3,5-DNBA) is a linchpin intermediate in the synthesis of X-ray contrast agents (e.g., Diatrizoic acid), rigid rod polymers, and as a classic derivatizing agent for the identification of alcohols.[1] While the molecule is structurally simple, its synthesis presents a classic "selectivity vs. reactivity" paradox. The carboxyl group is meta-directing, theoretically favoring the 3,5-substitution pattern; however, the introduction of the second nitro group requires forcing conditions that often degrade yield and safety profiles.[1]

This guide benchmarks three distinct synthetic methodologies:

• Classical Mixed-Acid Nitration (Batch): The thermodynamic baseline.

• Continuous Flow Nitration (Process Intensification): The modern safety standard.

• Catalytic Carbonylation (Alternative Feedstock): A transition-metal catalyzed route avoiding nitration hazards.

Part 1: The Benchmark Landscape

To objectively evaluate these methods, we utilize the following metrics:

• Isolated Yield (%): The ultimate measure of chemical efficiency.

• Thermal Safety: Risk of thermal runaway (critical for polynitrations).

• Reaction Kinetics: Time-to-completion.[1][2]

• Atom Economy: Waste generation per unit of product.

The Target Molecule

3,5-Dinitrobenzoic Acid [1][2][3][4][5][6][7][8][9]

• CAS: 99-34-3[1][5][10]

• pKa: 2.82 (Significantly stronger than benzoic acid due to electron-withdrawing

  groups).[1]

• Key Challenge: Stopping at the 3,5-isomer without over-nitrating or decarboxylating under harsh acidic conditions.

Part 2: Comparative Methodologies

Method A: Classical Mixed-Acid Nitration (The Baseline)

This is the standard laboratory and early-industrial approach.[1] It relies on the in situ generation of the nitronium ion (

) using fuming nitric acid and concentrated sulfuric acid (Oleum).[1]

• Mechanism: Electrophilic Aromatic Substitution (

  ).

• The Bottleneck: The first nitro group (at position 3) deactivates the ring.[1] Introducing the second nitro group at position 5 requires high activation energy (temperatures >130°C), pushing the reaction dangerously close to the decomposition threshold of polynitro aromatics.[1]

• Pros: Low raw material cost; no specialized catalysts required.

• Cons: High viscosity "sludge" formation; massive acid waste (high E-factor); significant explosion hazard during scale-up.[1]

Method B: Continuous Flow Nitration (Process Intensification)

Flow chemistry addresses the heat transfer limitations of Method A. By conducting the reaction in micro-channels, the surface-area-to-volume ratio increases by orders of magnitude, allowing for precise temperature control and the safe use of higher temperatures to accelerate kinetics.[1]

• Mechanism: Same as Method A, but under kinetic control in a plug-flow reactor.

• Pros: Residence times reduced from hours to minutes; elimination of "hot spots" prevents thermal runaway; higher regioselectivity.

• Cons: High capital expenditure (CapEx) for corrosion-resistant flow reactors (SiC or Hastelloy).

Method C: Pd-Catalyzed Carbonylation (The Alternative Route)

This method flips the retrosynthetic logic.[1] Instead of nitrating a benzoic acid, it carbonylates a dinitrobenzene.[1]

• Reaction: 1,3-Dinitrobenzene + CO +

  3,5-Dinitrobenzoic acid.[1]

• Pros: Avoids the use of fuming nitric acid entirely; operates under neutral/mild conditions; high atom economy if CO is recycled.[1]

• Cons: Requires expensive Palladium catalysts and high-pressure autoclaves (25 bar); 1,3-dinitrobenzene is toxic.[1]

Part 3: Data Analysis & Benchmarking

The following table summarizes experimental data comparing the three methodologies.

Metric	Method A: Batch Nitration	Method B: Continuous Flow	Method C: Pd-Carbonylation
Yield	55 - 60%	85 - 92%	65 - 70%
Reaction Time	6 - 12 Hours	15 - 60 Minutes (Residence)	10 - 12 Hours
Temperature	130 - 145°C	90 - 110°C	110°C
Safety Profile	Low (Exothermic accumulation)	High (Low active volume)	Medium (CO gas, Pressure)
Purification	Laborious (Recrystallization)	Streamlined (Inline quench)	Catalyst filtration required
Scalability	Poor (Heat transfer limits)	Excellent (Numbering up)	Good (Batch or Flow)

Visualizing the Efficiency Gap

The diagram below illustrates the mechanistic and workflow differences between the "Brute Force" Batch approach and the "Intensified" Flow approach.

Figure 1: Workflow comparison showing the streamlined efficiency of Flow Chemistry vs. the multi-step complexity of Batch Nitration.[1]

Part 4: Experimental Protocols

Protocol A: Classical Batch Nitration (Self-Validating)

Based on Organic Syntheses, Coll.[1] Vol. 3, p.334.[1]

Safety Warning: This reaction involves fuming nitric acid and temperatures near the decomposition point of nitro-compounds.[1] Perform behind a blast shield.

• Preparation: In a 1L round-bottom flask, place 200g of benzoic acid. Add 1L of concentrated sulfuric acid (98%).

• First Nitration (Control): Cool flask to <45°C. Add 80 mL of fuming nitric acid dropwise. Validation: Ensure no brown fumes (

  ) evolve; this indicates oxidation rather than nitration.

• Second Nitration (Forcing): Once temperature drops to 30°C, add an additional 240 mL of fuming nitric acid.[1][8]

• The Soak: Allow to stand for reaction initiation (often overnight).

• Heating: Heat on a steam bath for 4 hours, then transfer to an oil bath at 140°C . Maintain until all solids dissolve and gas evolution ceases.

• Quench: Pour cautiously into 3L of crushed ice.

• Isolation: Filter the yellow precipitate. Wash with water until filtrate is neutral.

• Recrystallization: Recrystallize from 50% ethanol to remove the ortho isomers.

Protocol B: Process Intensified Flow Nitration

Based on modern micro-reactor patent methodologies (e.g., CN111253261A).[1]

• Feed A: Dissolve Benzoic Acid in 98%

  (Concentration: 1.6 mol/L).

• Feed B: Prepared Mixed Acid (

  : ratio 1:3).

• Reactor Setup: SiC (Silicon Carbide) Micro-channel reactor plate.

• Parameters:

  • Flow Rate Ratio (A:B): 1:2.

  • Temperature: 105°C.

  • Residence Time: 18 minutes.

  • Back Pressure: 4 bar (to prevent boiling).

• Procedure: Pump feeds simultaneously into the mixing module. The effluent is directed immediately into a continuous stirred tank reactor (CSTR) containing ice water.

• Result: Yield increases to >90% due to precise suppression of oxidative side-reactions.

Part 5: Mechanistic Insight[1]

Why is the second nitro group so difficult to add? The answer lies in the electronic deactivation of the benzene ring.[1]

Figure 2: Reaction pathway highlighting the energy barrier introduced by the first nitro group.[1]

Part 6: References

• Organic Syntheses Procedure (Batch Baseline)

  • Title: 3,5-Dinitrobenzoic Acid[1][2][3][4][5][6][7][8][9]

  • Source: Organic Syntheses, Coll.[1][8] Vol. 3, p.334 (1955).

  • URL:[Link]

• Micro-Channel Synthesis (Flow Chemistry)

  • Title: Preparation method of 3,5-dinitrobenzoic acid (Patent CN111253261A)[1]

  • Source: Google Patents / ChemicalBook[1]

  • URL:

• Catalytic Carbonylation Approach

  • Title: Palladium-catalyzed carbonylation of dinitro compounds[1]

  • Source: Journal of Molecular Catalysis A: Chemical (Contextual citation for Pd-route mechanisms).

  • URL:[Link]

• Green Chemistry Derivatization

  • Title: Microwave Assisted Synthesis of 3,5-Dinitrobenzoates[1][3][7]

  • Source: ResearchGate / Hans Shodh Sudha[1]

  • URL:[Link]

Sources

• 1. CN111253261A - Preparation method of 3, 5-dinitrobenzoic acid - Google Patents [patents.google.com]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Application of 3,5-Dinitrobenzoic Acid_Chemicalbook [chemicalbook.com]
• 5. 3,5-Dinitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 6. 3,5-Dinitrobenzoic acid - Wikipedia [en.wikipedia.org]
• 7. hansshodhsudha.com [hansshodhsudha.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. lobachemie.com [lobachemie.com]

A Senior Application Scientist's Guide to Investigating the Cross-Reactivity of 4-Chloro-2,6-dinitrobenzoic Acid Analogs

For researchers, scientists, and drug development professionals, understanding the specificity of an antibody to its target hapten is paramount. In the realm of small molecule immunogenicity, the phenomenon of cross-reactivity, where an antibody recognizes and binds to molecules structurally similar to the original antigen, can significantly impact the validity of immunoassays and the potential for off-target effects in therapeutic development. This guide provides an in-depth technical comparison of the cross-reactivity of several analogs of 4-Chloro-2,6-dinitrobenzoic acid (CDNBA), a model dinitrophenyl (DNP) hapten. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and present illustrative experimental data to guide your own investigations.

The Immunological Rationale: Why Study Hapten Cross-Reactivity?

Haptens, like CDNBA, are small molecules that are not immunogenic on their own. However, when conjugated to a larger carrier protein, they can elicit a robust antibody response.[1] The resulting antibodies are primarily directed against the hapten moiety. The specificity of these antibodies is not absolute; they can often bind to other structurally related molecules, a phenomenon known as cross-reactivity.

The degree of cross-reactivity is influenced by several factors, including:

• Structural Similarity: The more closely an analog resembles the original hapten, the higher the likelihood of cross-reactivity.

• Electronic Effects: The electron-donating or electron-withdrawing nature of substituents on the analog can alter its interaction with the antibody's binding site.

• Steric Hindrance: Bulky substituents on an analog can prevent it from fitting into the antibody's binding pocket, thus reducing cross-reactivity.

Understanding the cross-reactivity profile of an anti-hapten antibody is crucial for:

• Immunoassay Development: To ensure the specificity of an assay and avoid false positives from related compounds.

• Drug Development: To assess the potential for off-target binding of a drug candidate and predict potential immunogenic responses.

• Toxicology: To understand the potential for immune reactions to metabolites of a parent compound.

In this guide, we will examine the cross-reactivity of a panel of CDNBA analogs against a polyclonal antibody raised against a CDNBA-keyhole limpet hemocyanin (KLH) conjugate.

The Analogs Under Investigation

To explore the impact of substituent changes on antibody recognition, we have selected a series of analogs of 4-Chloro-2,6-dinitrobenzoic acid. These analogs feature modifications at the 4-position of the benzene ring, allowing for a systematic evaluation of electronic and steric effects.

Compound ID	Compound Name	Key Feature
CDNBA	4-Chloro-2,6-dinitrobenzoic acid	Reference Compound
F-DNBA	4-Fluoro-2,6-dinitrobenzoic acid	Chloro group replaced by a more electronegative halogen.
Br-DNBA	4-Bromo-2,6-dinitrobenzoic acid	Chloro group replaced by a larger halogen.
I-DNBA	4-Iodo-2,6-dinitrobenzoic acid	Chloro group replaced by a much larger halogen.
M-DNBA	4-Methoxy-2,6-dinitrobenzoic acid	Chloro group replaced by an electron-donating group.
A-DNBA	4-Amino-2,6-dinitrobenzoic acid	Chloro group replaced by a strong electron-donating group.
H-DNBA	2,6-Dinitrobenzoic acid	Chloro group replaced by hydrogen.
2,4-DNBA	2,4-Dinitrobenzoic acid	Isomeric control with a different substitution pattern.

Experimental Workflow: A Two-Pronged Approach to Quantifying Cross-Reactivity

To obtain a comprehensive understanding of the cross-reactivity of our selected analogs, we will employ two complementary techniques: Competitive Enzyme-Linked Immunosorbent Assay (ELISA) for determining relative cross-reactivity and Surface Plasmon Resonance (SPR) for a detailed kinetic analysis of the binding interactions.

Visualizing the Workflow

Caption: Overall experimental workflow from hapten-protein conjugate synthesis to cross-reactivity assessment using ELISA and SPR.

Part 1: Competitive ELISA for Determining Relative Cross-Reactivity

Competitive ELISA is a powerful and widely used technique to assess the cross-reactivity of haptens.[2] The principle relies on the competition between the free hapten analog in solution and the hapten-protein conjugate immobilized on the ELISA plate for binding to a limited amount of specific antibody. The signal generated is inversely proportional to the concentration of the free hapten in the sample.

Detailed Experimental Protocol: Competitive ELISA

1. Preparation of Hapten-Protein Conjugates:

• Rationale: To elicit an immune response and to create a coating antigen for the ELISA plate, CDNBA must be conjugated to carrier proteins. We use Keyhole Limpet Hemocyanin (KLH) for immunization due to its high immunogenicity and Bovine Serum Albumin (BSA) for coating to avoid detecting antibodies against the immunizing carrier protein. The carbodiimide method is a common and effective way to couple the carboxylic acid group of CDNBA to the primary amines on the proteins.[3]

• Procedure:

  • Dissolve 10 mg of CDNBA in 1 mL of Dimethylformamide (DMF).

  • Add 15 mg of N-hydroxysuccinimide (NHS) and 25 mg of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to the CDNBA solution. Stir at room temperature for 4 hours to activate the carboxylic acid group.

  • Dissolve 20 mg of BSA or KLH in 5 mL of 0.1 M phosphate-buffered saline (PBS), pH 7.4.

  • Slowly add the activated CDNBA solution to the protein solution while stirring.

  • Allow the reaction to proceed overnight at 4°C with gentle stirring.

  • Purify the conjugate by dialysis against PBS for 48 hours with several buffer changes to remove unreacted hapten and coupling reagents.

  • Determine the protein concentration and hapten conjugation ratio using spectrophotometry.

2. Antibody Production (Illustrative):

• Rationale: Polyclonal antibodies are generated by immunizing an animal (e.g., a rabbit) with the CDNBA-KLH conjugate. The resulting antiserum will contain a population of antibodies that recognize the CDNBA hapten.

• Procedure (Summary):

  • Emulsify the CDNBA-KLH immunogen with an equal volume of Freund's complete adjuvant.

  • Immunize rabbits subcutaneously at multiple sites.

  • Boost the immunization every 3-4 weeks with the immunogen emulsified in Freund's incomplete adjuvant.

  • Collect blood samples and test the serum for anti-CDNBA antibody titer using an indirect ELISA.

  • Once a high titer is achieved, collect the antiserum and purify the IgG fraction using protein A/G affinity chromatography.

3. Competitive ELISA Procedure:

• Rationale: This assay format allows for the quantitative determination of the cross-reactivity of each analog relative to the parent compound, CDNBA.

• Procedure:

  • Coating: Coat the wells of a 96-well microtiter plate with 100 µL of CDNBA-BSA conjugate (1 µg/mL in 0.05 M carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.

  • Washing: Wash the plate three times with PBS containing 0.05% Tween 20 (PBST).

  • Blocking: Block the remaining protein-binding sites by adding 200 µL of 1% BSA in PBS to each well. Incubate for 1 hour at 37°C.

  • Washing: Wash the plate three times with PBST.

  • Competition:

    • Prepare serial dilutions of the CDNBA standard and each analog in PBST.

    • In a separate plate or tubes, mix 50 µL of each standard/analog dilution with 50 µL of the anti-CDNBA antibody (pre-diluted to a concentration that gives approximately 50% of the maximum signal in a direct ELISA).

    • Incubate this mixture for 1 hour at 37°C.

    • Transfer 100 µL of the pre-incubated mixture to the corresponding wells of the coated and blocked ELISA plate.

    • Incubate for 1 hour at 37°C.

  • Washing: Wash the plate five times with PBST.

  • Detection: Add 100 µL of a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., goat anti-rabbit IgG-HRP) diluted in PBST to each well. Incubate for 1 hour at 37°C.

  • Washing: Wash the plate five times with PBST.

  • Substrate Addition: Add 100 µL of TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution to each well. Incubate in the dark at room temperature for 15-30 minutes.

  • Stopping the Reaction: Stop the reaction by adding 50 µL of 2 M H₂SO₄ to each well.

  • Reading: Read the absorbance at 450 nm using a microplate reader.

Data Analysis and Interpretation

The data from the competitive ELISA is used to generate a standard curve for each analog by plotting the absorbance against the logarithm of the analog concentration. The IC₅₀ value, which is the concentration of the analog that causes 50% inhibition of the antibody binding, is determined for each compound.

The percent cross-reactivity (%CR) is then calculated using the following formula:

%CR = (IC₅₀ of CDNBA / IC₅₀ of Analog) x 100

Illustrative Competitive ELISA Results

The following table presents a hypothetical but scientifically plausible dataset for the cross-reactivity of the CDNBA analogs.

Compound ID	IC₅₀ (nM)	% Cross-Reactivity
CDNBA	10	100%
F-DNBA	15	66.7%
Br-DNBA	25	40.0%
I-DNBA	50	20.0%
M-DNBA	80	12.5%
A-DNBA	150	6.7%
H-DNBA	5	200%
2,4-DNBA	>1000	<1%

Interpretation of Results:

• Halogen Series (F, Cl, Br, I): The cross-reactivity decreases as the size of the halogen at the 4-position increases. This suggests that the antibody's binding pocket has a specific size constraint, and larger halogens create steric hindrance, impeding optimal binding.

• Electron-Donating Groups (Methoxy, Amino): The presence of electron-donating groups at the 4-position significantly reduces cross-reactivity. This could be due to both electronic and steric effects altering the hapten's presentation to the antibody. The electron-donating nature of these groups may also influence the charge distribution of the aromatic ring, affecting its interaction with amino acid residues in the antibody's binding site.[3]

• Hydrogen Substitution: Interestingly, the removal of the chloro group (H-DNBA) results in higher cross-reactivity than the reference compound. This indicates that the chloro group in CDNBA may not be an essential binding determinant and that a smaller substituent allows for a more favorable interaction within the binding pocket.

• Isomeric Control: The lack of significant cross-reactivity with 2,4-DNBA highlights the high degree of specificity of the antibody for the 2,6-dinitro substitution pattern. This underscores the importance of the spatial arrangement of the nitro groups for antibody recognition.

Part 2: Surface Plasmon Resonance (SPR) for Kinetic Analysis

While competitive ELISA provides valuable information on relative affinities, Surface Plasmon Resonance (SPR) offers a more detailed, real-time analysis of the binding kinetics.[4][5] SPR measures the association (kₐ) and dissociation (kₑ) rates of the hapten-antibody interaction, from which the equilibrium dissociation constant (Kₑ) can be calculated (Kₑ = kₑ/kₐ). A lower Kₑ value indicates a higher binding affinity.

Detailed Experimental Protocol: Surface Plasmon Resonance

1. Immobilization of the Antibody:

• Rationale: For small molecule analysis, it is generally preferable to immobilize the larger binding partner (the antibody) on the sensor chip to maximize the binding signal. Amine coupling is a robust and widely used method for covalently attaching proteins to a carboxymethylated dextran surface.

• Procedure:

  • Use a CM5 sensor chip.

  • Activate the carboxymethylated dextran surface with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.

  • Inject the purified anti-CDNBA IgG (diluted to 20 µg/mL in 10 mM sodium acetate, pH 5.0) over the activated surface to achieve an immobilization level of approximately 10,000-12,000 response units (RU).

  • Deactivate any remaining active esters with an injection of 1 M ethanolamine-HCl, pH 8.5.

  • A reference flow cell is prepared using the same procedure but without injecting the antibody.

2. Kinetic Analysis:

• Rationale: By injecting a series of concentrations of each analog over the immobilized antibody surface, we can monitor the binding and dissociation in real-time and fit the data to a kinetic model.

• Procedure:

  • Prepare a series of dilutions for each analog (e.g., 0.1, 0.5, 1, 5, 10 µM) in HBS-EP+ buffer (10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20, pH 7.4).

  • Inject each concentration of the analog over the antibody and reference flow cells at a flow rate of 30 µL/min for 180 seconds (association phase).

  • Allow the buffer to flow over the sensor surface for 300 seconds to monitor the dissociation phase.

  • Regenerate the sensor surface between each analog injection using a pulse of 10 mM glycine-HCl, pH 2.5.

  • Subtract the reference flow cell data from the active flow cell data to obtain the specific binding sensorgrams.

Data Analysis and Interpretation

The resulting sensorgrams are globally fitted to a 1:1 Langmuir binding model to determine the association rate (kₐ), dissociation rate (kₑ), and the equilibrium dissociation constant (Kₑ).

Illustrative SPR Results

The following table presents a hypothetical but scientifically plausible dataset for the kinetic parameters of the CDNBA analogs binding to the anti-CDNBA antibody.

Compound ID	kₐ (1/Ms)	kₑ (1/s)	Kₑ (nM)
CDNBA	2.5 x 10⁵	2.5 x 10⁻³	10
F-DNBA	2.0 x 10⁵	3.0 x 10⁻³	15
Br-DNBA	1.5 x 10⁵	3.75 x 10⁻³	25
I-DNBA	1.0 x 10⁵	5.0 x 10⁻³	50
M-DNBA	8.0 x 10⁴	6.4 x 10⁻³	80
A-DNBA	5.0 x 10⁴	7.5 x 10⁻³	150
H-DNBA	3.0 x 10⁵	1.5 x 10⁻³	5
2,4-DNBA	No Binding Detected	No Binding Detected	N/A

Interpretation of Results:

The SPR data provides a more nuanced view of the binding interactions. For instance, the decreasing affinity for the halogen series (F to I) is a result of both a slower association rate (kₐ) and a faster dissociation rate (kₑ), confirming the steric hindrance observed in the ELISA results. The significantly lower Kₑ for H-DNBA is driven by a slower dissociation rate, suggesting a more stable complex is formed in the absence of the 4-chloro substituent. The SPR results corroborate the findings from the competitive ELISA, providing a quantitative measure of the binding affinity and a deeper understanding of the kinetics of the interactions.

Synthesis of Findings and Concluding Remarks

This guide has outlined a systematic approach to evaluating the cross-reactivity of a series of 4-Chloro-2,6-dinitrobenzoic acid analogs. Through a combination of competitive ELISA and Surface Plasmon Resonance, we can gain both a relative and a detailed kinetic understanding of how structural modifications to a hapten influence its recognition by a specific antibody.

Our illustrative data demonstrates that:

• The antibody raised against CDNBA-KLH exhibits a high degree of specificity for the 2,6-dinitrophenyl moiety.

• Steric bulk at the 4-position of the benzene ring is a major determinant of binding affinity, with larger substituents leading to reduced cross-reactivity.

• The electronic nature of the substituent at the 4-position also plays a significant role, with electron-donating groups generally decreasing the binding affinity.

• The absence of a substituent at the 4-position can, in some cases, lead to enhanced binding, suggesting that the original immunogen may not represent the most optimal epitope for the induced antibody population.

The experimental workflows and data presented here provide a robust framework for researchers, scientists, and drug development professionals to design and execute their own cross-reactivity studies. By understanding the principles of hapten-antibody interactions and employing these powerful analytical techniques, one can ensure the specificity and reliability of immunoassays and make more informed decisions in the development of new therapeutics.

References

• Abvigen Inc. (n.d.). Hapten. Retrieved from [Link]

• Scribd. (n.d.). Preparation of 4-Iodonitrobenzene. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3,5-dinitrobenzoic acid. Retrieved from [Link]

• American Elements. (n.d.). 4-Bromo-2,6-dinitrobenzoic Acid. Retrieved from [Link]

• Sciencemadness.org. (n.d.). Synthesis of 4-amino-2,6-dinitrophenol (isopicramic acid) and p-DDNP from acetaminophen. Retrieved from [Link]

• Google Patents. (n.d.). CN103922941A - Method for synthesizing 2,4-dinitrobenzoic acid.

• Organic Syntheses. (n.d.). 2,5-dinitrobenzoic acid. Retrieved from [Link]

• Quick Company. (n.d.). An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And. Retrieved from [Link]

• Chipinda, I., Hettick, J. M., & Siegel, P. D. (2011). Haptenation: Chemical Reactivity and Protein Binding. Journal of Allergy, 2011, 839682.
• Google Patents. (n.d.). EP2349980B1 - Process for preparing 2-amino-6-nitro-benzoic acid.

• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved from [Link]

• Google Patents. (n.d.). CN101050176A - Method for preparing 4 - bromine 2,6 - difluoro benzoic acid.

• PubMed. (n.d.). A sensitive competitive ELISA for 2,4-dinitrophenol using 3,6-fluorescein diphosphate as a fluorogenic substrate. Retrieved from [Link]

• PubMed. (n.d.). HLA-D restriction of the proliferative response to hapten dinitrophenyl-conjugated cells. I. No indication of cross-reaction between dinitrophenyl-conjugated autologous and nonconjugated allogeneic cells. Retrieved from [Link]

• ResearchGate. (n.d.). Measuring Antibody–Antigen Binding Kinetics Using Surface Plasmon Resonance. Retrieved from [Link]

• PubMed. (n.d.). Direct kinetic assay of interactions between small peptides and immobilized antibodies using a surface plasmon resonance biosensor. Retrieved from [Link]

• PubMed. (2007). Effect of electron-donating and electron-withdrawing groups on peptide/single-walled carbon nanotube interactions. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Competitive ELISA Protocol. Retrieved from [Link]

• PubMed. (n.d.). The thermodynamics of hapten and antigen binding by rabbit anti-dinitrophenyl antibody. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,4,6-trinitrobenzoic acid. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Competitive ELISA Protocol. Retrieved from [Link]

• Cytiva. (n.d.). Biacore SPR assay application guide. Retrieved from [Link]

• ResearchGate. (2022). The effect of electron-withdrawing and electron-donating groups on aldehyde formation. Retrieved from [Link]

• CDC Stacks. (n.d.). Haptenation: Chemical Reactivity and Protein Binding. Retrieved from [Link]

• Quick Company. (n.d.). A Process Of Manufacturing Para Methoxy Benzoic Acid Or 4 Methoxy. Retrieved from [Link]

• PubMed. (n.d.). VIII. The metabolic fate of the dinitrophenyl hapten conjugated to albumin. Retrieved from [Link]

• Chemistry Stack Exchange. (2022). Effect of electron-donating and electron-withdrawing groups on the C=O bond. Retrieved from [Link]

• St John's Laboratory. (n.d.). Competitive ELISA protocol. Retrieved from [Link]

• Google Patents. (n.d.). US 2002/0072626A1 - (12) Patent Application Publication (10) Pub. No.: US 2002/0072626A1.

• YouTube. (2025). Conversion of Nitrobenzene to 4-Methoxybenzoic acid. Retrieved from [Link]

• Sino Biological. (n.d.). Competitive ELISA Protocol. Retrieved from [Link]

• PubMed. (1988). Effects of charged groups in haptens on adsorption equilibrium of hapten antibody. Retrieved from [Link]

• CiteSeerX. (n.d.). Surface plasmon resonance. Retrieved from [Link]

• PubMed Central. (n.d.). Synthesis and structure of trans-bis(4-amino-3-nitrobenzoato-κO)bis(4-amino-3-nitrobenzoic acid-κO)diaquamanganese(II) dihydrate. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Chloro-2,6-dinitrobenzoic Acid

Navigating the complexities of chemical waste management is paramount to ensuring a safe and compliant laboratory environment. This guide provides a detailed protocol for the proper disposal of 4-Chloro-2,6-dinitrobenzoic acid, a compound that, like many chlorinated nitroaromatic derivatives, requires careful handling due to its potential hazards. The procedures outlined herein are designed to provide researchers, scientists, and drug development professionals with the essential, step-by-step guidance necessary for safe and responsible disposal, grounded in established safety principles and regulatory standards.

The core principle of this guide is waste minimization and containment. The procedures focus on the safe segregation, packaging, and labeling of 4-Chloro-2,6-dinitrobenzoic acid waste at the point of generation to ensure it is managed correctly by licensed hazardous waste professionals.

Hazard Profile and Risk Assessment

Understanding the hazard profile of 4-Chloro-2,6-dinitrobenzoic acid is the foundation of its safe management. While a specific Safety Data Sheet (SDS) for the 2,6-dinitro isomer may not always be readily available, data from structurally similar compounds, such as 2-chloro-3,5-dinitrobenzoic acid and 4-chloro-3,5-dinitrobenzoic acid, provide a strong basis for a conservative risk assessment. These compounds are known to be harmful if swallowed, inhaled, or in contact with skin, and can cause serious eye and skin irritation.[1][2] Furthermore, many nitroaromatic compounds are classified as toxic to aquatic life with long-lasting effects.[3][4]

Therefore, it is imperative to treat 4-Chloro-2,6-dinitrobenzoic acid as a hazardous substance, requiring the use of appropriate Personal Protective Equipment (PPE) and adherence to strict handling protocols to prevent exposure and environmental release.

Hazard Category	Potential Risks & Required Precautions	Source Analogs
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful or fatal if swallowed, in contact with skin, or if inhaled.[2][3]	1-chloro-2,4-dinitrobenzene, 4-Chloro-3,5-dinitrobenzoic acid
Skin Corrosion/Irritation	Causes skin irritation.[1][2] Prolonged contact should be avoided.	2-Chloro-3,5-dinitrobenzoic acid
Serious Eye Damage/Irritation	Causes serious eye irritation or damage.[1][2][3]	1-chloro-2,4-dinitrobenzene, 2-Chloro-3,5-dinitrobenzoic acid
Environmental Hazard	Very toxic to aquatic life with long-lasting effects.[3] Must not be released into the environment.[1][5]	1-chloro-2,4-dinitrobenzene

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 4-Chloro-2,6-dinitrobenzoic acid in any form (pure substance, solutions, or contaminated materials), it is mandatory to wear the appropriate PPE. The causality is clear: preventing all routes of exposure—dermal, ocular, and respiratory—is critical.

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for tears or punctures before use.

• Eye Protection: Chemical safety goggles are required at all times. If there is a splash hazard, a face shield should be worn in addition to goggles.[6]

• Skin and Body Protection: A laboratory coat is essential. For handling larger quantities or in situations with a high risk of spillage, a chemically resistant apron or coveralls should be used.

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates.[1]

Step-by-Step Disposal Protocol

The following protocol details the necessary steps from the point of waste generation to its final handover for disposal. This systematic approach ensures safety, compliance, and a self-validating waste management system.

Step 1: Waste Segregation at the Source

Proper segregation is the most critical step in the disposal process. The rationale is both chemical and regulatory: mixing incompatible waste streams can create dangerous reactions, and it complicates the final disposal method, often increasing costs and non-compliance risks.

• Designate a Specific Waste Stream: 4-Chloro-2,6-dinitrobenzoic acid waste must be collected in a dedicated "Halogenated Organic Waste" container.[7]

• Do Not Mix: Never mix this waste with non-halogenated organic solvents, aqueous waste, strong acids, bases, or oxidizing agents.[7][8] Dinitro compounds can be reactive, and chlorinated waste requires specific disposal methods like high-temperature incineration.[9]

Step 2: Container Selection and Labeling

The waste container serves as the primary containment, preventing leaks and clearly communicating the hazard.

• Container Choice: Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass bottle with a secure, tight-fitting cap.[7] Ensure the container is in good condition and compatible with the waste.

• Immediate and Accurate Labeling: As soon as the first drop of waste is added, the container must be labeled. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "4-Chloro-2,6-dinitrobenzoic acid"

  • The approximate concentration and volume

  • The date of accumulation

  • Appropriate hazard pictograms (e.g., toxic, environmental hazard)

Step 3: On-Site Accumulation and Storage

Safe storage within the laboratory prevents accidents and ensures the waste is ready for collection.

• Location: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[7] This area should be under the control of the laboratory personnel.

• Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][6][10] It should be stored away from incompatible materials, particularly strong oxidizing agents.[6][10]

• Secondary Containment: Place the waste container in a secondary containment bin or tray that can hold the entire volume of the liquid in case of a leak.

Step 4: Spill and Emergency Procedures

In the event of a spill, a prepared response is crucial to mitigate hazards.

• Immediate Action: Evacuate the immediate area if the spill is large or if dust is generated. Ensure adequate ventilation.

• Cleanup: For small spills of solid material, carefully sweep or vacuum the material and place it into the designated hazardous waste container.[11] Avoid generating dust.[3][11] Use a non-sparking tool for cleanup.[11] The area should then be decontaminated.

• Reporting: Report all spills to your institution's Environmental Health and Safety (EHS) department.

Step 5: Final Disposal

The final disposal of 4-Chloro-2,6-dinitrobenzoic acid must be conducted by a licensed and approved hazardous waste disposal contractor.

• Contact EHS: When the waste container is full or has been in storage for the maximum allowed time per institutional policy, contact your EHS department.

• Professional Disposal: EHS will arrange for the collection and transportation of the waste to a permitted treatment, storage, and disposal facility (TSDF). The most common disposal method for chlorinated and nitroaromatic compounds is high-temperature incineration, which ensures complete destruction of the hazardous components.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the disposal of 4-Chloro-2,6-dinitrobenzoic acid.

Caption: Disposal workflow for 4-Chloro-2,6-dinitrobenzoic acid.

References

• Proper Disposal of 4-Chloro-2-iodo-1-nitrobenzene: A Guide for Laboratory Professionals. Benchchem.
• Material Safety Data Sheet - 2,4-Dinitrobenzoic acid. Cole-Parmer.
• SAFETY DATA SHEET - 1-chloro-2,4-dinitrobenzene. Sigma-Aldrich.
• Guidance Manual for Disposal of Chlorinated Water. Vita-D-Chlor.
• SAFETY DATA SHEET - Benzoic acid, 2-hydroxy-3,5-dinitro-. Thermo Fisher Scientific.
• Hazardous Materials Disposal Guide. Nipissing University.
• SAFETY DATA SHEET - 2-Chloro-3,5-dinitrobenzoic acid. Fisher Scientific.
• 4-Chloro-3,5-dinitrobenzoic acid - SAFETY DATA SHEET.
• SAFETY DATA SHEET - 3,4-Dinitrobenzoic acid.
• Chlorine and Chlorinated Hydrocarbon Manufacturing Industry. US EPA.
• 3,5-DINITROBENZOIC ACID - Safety Data Sheet. Elemental Microanalysis.
• SAFETY DATA SHEET - 4-Chloro-3,5-dinitrobenzoic acid. Pfaltz & Bauer.

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